1-(Bromomethyl)-2-chloro-4-methylbenzene

• CAS: 868860-20-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Spectral Analysis of 1-(Bromomethyl)-2-chloro-4-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Role of Structural Elucidation in Modern Drug Discovery

In the landscape of contemporary drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of progress. The precise arrangement of atoms within a molecule dictates its function, reactivity, and interaction with biological targets. It is through the rigorous application of analytical techniques that we can unlock this structural information, transforming a mere molecular formula into a tangible chemical entity with predictable properties. This guide is dedicated to the spectral characterization of 1-(Bromomethyl)-2-chloro-4-methylbenzene, a halogenated aromatic compound with potential applications as a versatile building block in the synthesis of more complex pharmaceutical agents.

As a Senior Application Scientist, my experience has consistently demonstrated that a foundational understanding of spectroscopic principles, coupled with a meticulous approach to data interpretation, is paramount. This document is not intended as a simple repository of data but as a detailed walkthrough of the analytical process. We will explore not just the "what" of the spectral data but the "why" behind the observed signals, providing a framework for deductive structural elucidation that is applicable to a wide range of small molecules. Every experimental protocol described herein is designed to be a self-validating system, ensuring the generation of reliable and reproducible data.

Molecular Structure and Physicochemical Properties

1-(Bromomethyl)-2-chloro-4-methylbenzene is a substituted toluene derivative with the molecular formula C₈H₈BrCl. Its structure is characterized by a benzene ring substituted with a bromomethyl group, a chlorine atom, and a methyl group. The relative positions of these substituents are critical to the molecule's chemical reactivity and its spectral signature.

Property	Value	Source
IUPAC Name	1-(Bromomethyl)-2-chloro-4-methylbenzene	PubChem[1]
CAS Number	868860-20-2	PubChem[1]
Molecular Formula	C₈H₈BrCl	PubChem[1]
Molecular Weight	219.51 g/mol	BLDpharm[2]
Purity	≥98.00%	Advanced ChemBlocks[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for probing the chemical environment of atomic nuclei, providing detailed information about the connectivity and spatial arrangement of atoms within a molecule. For 1-(Bromomethyl)-2-chloro-4-methylbenzene, both ¹H and ¹³C NMR are indispensable for a comprehensive structural assignment.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum of 1-(Bromomethyl)-2-chloro-4-methylbenzene provides insights into the number of distinct proton environments and their neighboring protons.

Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment
7.35	d	1H	Ar-H
7.20	d	1H	Ar-H
7.10	s	1H	Ar-H
4.60	s	2H	-CH₂Br
2.30	s	3H	-CH₃

Interpretation of the Predicted ¹H NMR Spectrum:

• Aromatic Protons (7.10-7.35 ppm): The three protons on the benzene ring are expected to appear in the aromatic region. Due to the substitution pattern, they are chemically non-equivalent and are predicted to show distinct signals. The predicted splitting patterns (doublets and a singlet) arise from coupling with neighboring aromatic protons.

• Benzylic Protons (4.60 ppm): The two protons of the bromomethyl group (-CH₂Br) are predicted to be chemically equivalent and should appear as a singlet, as there are no adjacent protons to cause splitting. The downfield shift is attributed to the deshielding effect of the adjacent bromine atom.

• Methyl Protons (2.30 ppm): The three protons of the methyl group (-CH₃) are predicted to be equivalent and should also appear as a singlet.

Predicted ¹³C NMR Spectrum

The predicted ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

Predicted Chemical Shift (ppm)	Assignment
139.0	Ar-C
136.5	Ar-C
133.0	Ar-C
131.5	Ar-C
129.0	Ar-C
128.5	Ar-C
32.0	-CH₂Br
20.5	-CH₃

Interpretation of the Predicted ¹³C NMR Spectrum:

• Aromatic Carbons (128.5-139.0 ppm): The six carbons of the benzene ring are all chemically distinct due to the substitution pattern and are predicted to show six separate signals in the aromatic region of the spectrum.

• Benzylic Carbon (32.0 ppm): The carbon of the bromomethyl group is predicted to appear at a downfield position due to the electronegativity of the attached bromine atom.

• Methyl Carbon (20.5 ppm): The carbon of the methyl group is expected to be the most upfield signal in the spectrum.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	Aromatic C-H Stretch
2950-2850	Medium	Aliphatic C-H Stretch
1600-1450	Strong	Aromatic C=C Stretch
1200-1000	Strong	C-Cl Stretch
700-600	Strong	C-Br Stretch

Interpretation of the Predicted IR Spectrum:

• C-H Stretching Vibrations: The spectrum is expected to show characteristic C-H stretching absorptions for both the aromatic ring (above 3000 cm⁻¹) and the aliphatic methyl and bromomethyl groups (below 3000 cm⁻¹).

• C=C Stretching Vibrations: Strong absorptions in the 1600-1450 cm⁻¹ region are indicative of the carbon-carbon double bonds within the aromatic ring.

• C-X Stretching Vibrations: The presence of the carbon-chlorine and carbon-bromine bonds should give rise to strong absorptions in the fingerprint region of the spectrum.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. Electron Ionization (EI) is a common method for ionizing small organic molecules, which often leads to fragmentation, providing valuable structural information.

Predicted Mass Spectrum (Electron Ionization):

m/z	Predicted Relative Abundance	Assignment
218/220	High	[M]⁺ (Molecular Ion)
139	High	[M - Br]⁺
104	Medium	[M - Br - Cl]⁺

Interpretation of the Predicted Mass Spectrum:

• Molecular Ion Peak: The molecular ion peak is expected to be observed as a pair of peaks at m/z 218 and 220, with a relative intensity ratio of approximately 3:1, which is characteristic of the presence of one chlorine atom (due to the natural abundance of the ³⁵Cl and ³⁷Cl isotopes). A smaller pair of peaks corresponding to the bromine isotopes (⁷⁹Br and ⁸¹Br) may also be discernible.

• Major Fragmentation Pathways: A primary fragmentation pathway is the loss of the bromine radical to form a stable benzylic carbocation at m/z 139. Subsequent loss of a chlorine radical could lead to a fragment at m/z 104.

Experimental Protocols

The following are detailed, step-by-step methodologies for the acquisition of spectral data for small organic molecules like 1-(Bromomethyl)-2-chloro-4-methylbenzene.

NMR Spectroscopy (¹H and ¹³C)

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Materials:

• NMR spectrometer (e.g., 400 MHz or higher)

• NMR tubes (5 mm)

• Deuterated solvent (e.g., CDCl₃)

• 1-(Bromomethyl)-2-chloro-4-methylbenzene sample

• Tetramethylsilane (TMS) as an internal standard

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the 1-(Bromomethyl)-2-chloro-4-methylbenzene sample.

  • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) in a clean, dry vial.

  • Add a small drop of TMS to the solution to serve as an internal reference (0 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, as indicated by a sharp and symmetrical solvent peak.

  • Tune and match the probe for both the ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Set the appropriate spectral width (e.g., -2 to 12 ppm).

  • Use a 90° pulse angle.

  • Set the relaxation delay to at least 5 times the longest T₁ relaxation time of the protons (typically 1-2 seconds for small molecules).

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (typically 8-16 scans).

• ¹³C NMR Acquisition:

  • Set the appropriate spectral width (e.g., 0 to 220 ppm).

  • Use a proton-decoupled pulse sequence.

  • Employ a 30-45° pulse angle to reduce relaxation delays.

  • Acquire a larger number of scans compared to ¹H NMR due to the lower natural abundance of ¹³C (typically several hundred to thousands of scans).

• Data Processing:

  • Apply Fourier transformation to the Free Induction Decay (FID) to obtain the frequency-domain spectrum.

  • Phase the spectrum to obtain pure absorption peaks.

  • Calibrate the chemical shift scale using the TMS signal at 0 ppm.

  • Integrate the peaks in the ¹H NMR spectrum.

  • Perform peak picking to identify the chemical shifts of all signals.

Infrared (IR) Spectroscopy

Objective: To obtain an IR spectrum to identify the functional groups present in the molecule.

Materials:

• Fourier Transform Infrared (FTIR) spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• 1-(Bromomethyl)-2-chloro-4-methylbenzene sample

• Spatula

• Solvent for cleaning (e.g., isopropanol)

Procedure:

• Background Spectrum:

  • Ensure the ATR crystal is clean.

  • Record a background spectrum of the empty ATR accessory. This will be automatically subtracted from the sample spectrum.

• Sample Application:

  • Place a small amount of the solid 1-(Bromomethyl)-2-chloro-4-methylbenzene sample onto the ATR crystal.

  • Apply pressure using the ATR's pressure arm to ensure good contact between the sample and the crystal.

• Spectrum Acquisition:

  • Acquire the IR spectrum over the desired range (e.g., 4000-400 cm⁻¹).

  • Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.

• Data Processing and Cleaning:

  • The software will automatically perform a background subtraction.

  • Perform peak picking to identify the wavenumbers of the absorption bands.

  • Clean the ATR crystal thoroughly with a solvent-moistened wipe after analysis.

Mass Spectrometry (EI-MS)

Objective: To obtain a mass spectrum to determine the molecular weight and fragmentation pattern of the molecule.

Materials:

• Gas Chromatograph-Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source.

• 1-(Bromomethyl)-2-chloro-4-methylbenzene sample

• Suitable volatile solvent (e.g., dichloromethane or ethyl acetate)

• Microsyringe

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the sample (approximately 1 mg/mL) in a volatile solvent.

• GC-MS Setup:

  • Set the GC oven temperature program to ensure separation from any impurities and the solvent.

  • Set the injector temperature and transfer line temperature to ensure volatilization of the sample without degradation.

  • Set the MS to operate in EI mode, typically at 70 eV.

  • Set the mass range to be scanned (e.g., m/z 40-300).

• Injection and Acquisition:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

  • Start the data acquisition.

• Data Analysis:

  • Identify the peak corresponding to the 1-(Bromomethyl)-2-chloro-4-methylbenzene in the total ion chromatogram (TIC).

  • Extract the mass spectrum for that peak.

  • Identify the molecular ion peak and major fragment ions.

Visualization of Key Structural and Spectral Relationships

The following diagrams, generated using the DOT language, illustrate the molecular structure and a conceptual workflow for the spectral analysis of 1-(Bromomethyl)-2-chloro-4-methylbenzene.

Caption: 2D representation of 1-(Bromomethyl)-2-chloro-4-methylbenzene.

Caption: Workflow for the spectral analysis of an organic compound.

Conclusion

This guide has provided a comprehensive overview of the predicted spectral data for 1-(Bromomethyl)-2-chloro-4-methylbenzene, alongside detailed experimental protocols for acquiring such data. While experimentally obtained spectra remain the gold standard, the predictive methodologies outlined here offer a robust framework for initial characterization and structural verification in their absence. The principles of spectral interpretation discussed are broadly applicable and serve as a valuable resource for any scientist engaged in the structural elucidation of small molecules. It is our hope that this guide will not only serve as a reference for the specific compound of interest but also as an educational tool to enhance the reader's proficiency in the art and science of spectroscopic analysis.

References

• PubChem. 1-(Bromomethyl)-2-chloro-4-methylbenzene. National Center for Biotechnology Information. [Link]

Sources

• 1. 1-(Bromomethyl)-2-chloro-4-methylbenzene | C8H8BrCl | CID 59907281 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 868860-20-2|1-(Bromomethyl)-2-chloro-4-methylbenzene|BLD Pharm [bldpharm.com]
• 3. 1-(Bromomethyl)-2-chloro-4-methylbenzene 98.00% | CAS: 868860-20-2 | AChemBlock [achemblock.com]

The Dichotomy of Reactivity: An In-depth Technical Guide to Electron-Donating vs. Electron-Withdrawing Effects on Benzyl Bromides

For professionals in the fields of chemical research, drug development, and materials science, a deep understanding of reaction kinetics and mechanisms is paramount. The benzyl bromide scaffold, a common structural motif in organic synthesis, presents a fascinating case study in the nuanced interplay of electronic effects and reaction pathways. This technical guide provides a comprehensive analysis of how electron-donating and electron-withdrawing substituents on the aromatic ring of benzyl bromide dictate its reactivity, with a particular focus on nucleophilic substitution reactions. By delving into the underlying physical organic principles, this document aims to equip researchers with the predictive power to modulate reaction outcomes and design more efficient synthetic strategies.

The Dual Nature of Benzyl Bromide Reactivity: A Mechanistic Overview

Benzyl bromide and its derivatives occupy a unique position in the landscape of nucleophilic substitution reactions. While being primary halides, which typically favor the concerted SN2 mechanism, they can also undergo reaction via a stepwise SN1 pathway. This dual reactivity stems from the ability of the benzene ring to stabilize both the transition state of an SN2 reaction and the carbocation intermediate of an SN1 reaction through resonance.[1][2][3]

The choice between these two pathways is a delicate balance influenced by several factors, including the nature of the nucleophile, the solvent polarity, and, most critically for this guide, the electronic properties of the substituents on the aromatic ring.

The SN1 Pathway: Carbocation Stability is Key

The SN1 (Substitution Nucleophilic Unimolecular) mechanism proceeds through a two-step process: the rate-determining formation of a carbocation intermediate followed by a rapid attack by a nucleophile.[4] The stability of the benzylic carbocation is therefore the single most important factor governing the rate of an SN1 reaction. The positive charge at the benzylic position can be delocalized into the aromatic ring via resonance, significantly stabilizing the intermediate.[1][3][5]

The SN2 Pathway: A Concerted Dance

In contrast, the SN2 (Substitution Nucleophilic Bimolecular) reaction is a single-step, concerted process where the nucleophile attacks the electrophilic carbon at the same time as the leaving group departs.[6] The reaction proceeds through a five-coordinate transition state. While benzylic systems are primary, the adjacent pi-system of the benzene ring can still play a role in stabilizing the SN2 transition state by overlapping with the p-orbitals of the reacting carbon.[7]

The Influence of Aromatic Substituents: A Quantitative Approach

The electronic nature of substituents on the benzene ring profoundly impacts the reaction rate and can even dictate the operative mechanism. This influence can be quantified using the Hammett equation, which relates reaction rates to the electronic properties of substituents.

Electron-Donating Groups (EDGs)

Electron-donating groups (e.g., -OCH₃, -CH₃, -NH₂) increase the electron density of the aromatic ring. Their effect on the reactivity of benzyl bromides is most pronounced in the SN1 pathway.

• Mechanism of Action: EDGs, particularly those at the para position, stabilize the benzylic carbocation intermediate through resonance and inductive effects. The lone pairs of electrons on heteroatoms like oxygen and nitrogen can be directly delocalized to the positively charged benzylic carbon, providing significant stabilization. This increased stability of the carbocation lowers the activation energy of the rate-determining step, leading to a dramatic increase in the reaction rate.[8]

• Impact on Reactivity: Benzyl bromides with strong electron-donating groups in the para position react much faster via the SN1 mechanism than their unsubstituted or electron-withdrawn counterparts. For instance, p-methoxybenzyl bromide undergoes solvolysis significantly faster than p-nitrobenzyl bromide.[8][9]

Electron-Withdrawing Groups (EWGs)

Electron-withdrawing groups (e.g., -NO₂, -CN, -CF₃) decrease the electron density of the aromatic ring. Their presence has a contrasting effect on the reactivity of benzyl bromides.

• Mechanism of Action: EWGs destabilize the benzylic carbocation intermediate by inductively pulling electron density away from the positively charged center. This destabilization increases the activation energy for the SN1 pathway, thus significantly slowing down the reaction rate.[8]

• Impact on Reactivity: The presence of electron-withdrawing groups strongly disfavors the SN1 mechanism. Consequently, benzyl bromides bearing such substituents are more likely to react via the SN2 pathway, provided a sufficiently strong nucleophile is present. However, even the SN2 reaction can be slightly retarded by strong EWGs due to the decreased nucleophilicity of the benzylic carbon.

Quantitative Data and Hammett Analysis

The solvolysis of substituted benzyl halides provides a classic system for demonstrating the quantitative effects of substituents on reaction rates. The data presented below, while for benzyl chlorides, illustrates the relative trends that are directly applicable to benzyl bromides.

Table 1: Relative Solvolysis Rates of Substituted Benzyl Chlorides in 20% Acetonitrile in Water at 25°C

Substituent (X) in X-C₆H₄CH₂Cl	k_solv (s⁻¹)	Relative Rate (k_X / k_H)
4-OCH₃	2.2	2,200,000
4-CH₃	1.8 x 10⁻³	1,800
H	1.0 x 10⁻⁶	1
4-Cl	3.5 x 10⁻⁷	0.35
3-NO₂	2.5 x 10⁻⁸	0.025
3,4-(NO₂)₂	1.1 x 10⁻⁸	0.011

Data adapted from Richard, J. P., et al. (2012). J. Am. Chem. Soc., 134(38), 15847–15857.[10]

The vast range of reactivity, spanning several orders of magnitude, underscores the profound influence of the substituents. This relationship can be visualized and quantified using a Hammett plot, which correlates the logarithm of the reaction rate constant with the substituent constant (σ). For reactions proceeding through a carbocation intermediate, a better correlation is often found using σ⁺ values, which account for the enhanced resonance effects of electron-donating groups.

A Hammett plot for the solvolysis of benzyl halides typically shows a large, negative ρ (rho) value, indicating that the reaction is highly sensitive to substituent effects and that there is a buildup of positive charge in the transition state of the rate-determining step. For the SN1 solvolysis of substituted benzyl tosylates, a ρ value of -5.6 (versus σ⁺) has been reported, confirming the strong electronic demand of the reaction.[11]

Experimental Protocols

To provide practical context, this section outlines standardized protocols for the synthesis of representative substituted benzyl bromides and for the kinetic analysis of their solvolysis reactions.

Synthesis of Substituted Benzyl Bromides

4.1.1. Synthesis of p-Methoxybenzyl Bromide (Electron-Donating Group)

This procedure involves the treatment of p-methoxybenzyl alcohol with hydrogen bromide.

• Materials: p-methoxybenzyl alcohol, benzene, hydrogen bromide gas, anhydrous magnesium sulfate.

• Procedure:

  • In a three-necked round-bottom flask equipped with a condenser, dissolve 20g of p-methoxybenzyl alcohol in 100ml of benzene.[12]

  • Heat the mixture in a water bath with stirring and bubble hydrogen bromide gas through the solution until it turns from turbid to transparent.[12]

  • Continue heating at 58°C for approximately 30 minutes.[12]

  • Cool the reaction mixture and wash the organic phase sequentially with water (4 x 300ml).[12]

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the benzene by rotary evaporation to yield p-methoxybenzyl bromide as a yellowish oil.[12]

4.1.2. Synthesis of p-Nitrobenzyl Bromide (Electron-Withdrawing Group)

This synthesis involves the free-radical bromination of p-nitrotoluene.

• Materials: p-nitrotoluene, bromine, ligroin (b.p. 90-100°C), decolorizing carbon (Norite).

• Procedure:

  • In a flask equipped with a stirrer, reflux condenser, and a dropping funnel, heat 302g of p-nitrotoluene to 145-150°C in an oil bath.[13]

  • Add 368g of bromine dropwise over two hours while maintaining the temperature.[13]

  • After the addition is complete, continue heating and stirring for an additional 10 minutes.[13]

  • Pour the hot reaction mixture into 4L of hot ligroin containing 15g of Norite.[13]

  • Boil the solution for 10 minutes and then filter it rapidly with suction.[13]

  • Cool the filtrate to 20°C to crystallize the product. Filter the crystals, wash with cold ligroin, and dry to obtain crude p-nitrobenzyl bromide.[13]

  • Recrystallize the crude product from hot ligroin with decolorizing carbon for further purification.[13]

Kinetic Analysis of Solvolysis by UV-Vis Spectrophotometry

The rate of solvolysis can be conveniently monitored by following the change in UV absorbance of the reaction mixture over time.

• Instrumentation: UV-Vis spectrophotometer with a thermostatted cell holder.

• Procedure:

  • Prepare a stock solution of the substituted benzyl bromide in a suitable non-nucleophilic solvent (e.g., acetonitrile).

  • Prepare the solvolysis medium (e.g., 20% acetonitrile in water) in the spectrophotometer cuvette and allow it to equilibrate to the desired temperature (e.g., 25°C).

  • Initiate the reaction by injecting a small aliquot of the benzyl bromide stock solution into the cuvette to achieve a final substrate concentration in the range of 0.25–0.70 mM.[10]

  • Immediately begin monitoring the change in absorbance at a wavelength where the starting material and product have significantly different extinction coefficients.[10]

  • Record the absorbance at regular time intervals for at least three half-lives of the reaction.

  • The pseudo-first-order rate constant (k_obs) can be determined from the slope of a plot of ln(A_t - A_∞) versus time, where A_t is the absorbance at time t and A_∞ is the absorbance at the completion of the reaction.

Conclusion

The electronic effects of substituents on the aromatic ring of benzyl bromides provide a powerful tool for controlling their reactivity in nucleophilic substitution reactions. Electron-donating groups dramatically accelerate the SN1 pathway by stabilizing the key carbocation intermediate. Conversely, electron-withdrawing groups destabilize this intermediate, thereby favoring the SN2 mechanism or significantly retarding the overall reaction rate. A quantitative understanding of these principles, as described by the Hammett equation, allows for the rational design of substrates and reaction conditions to achieve desired synthetic outcomes. The experimental protocols provided herein offer a practical framework for further investigation and application of these fundamental concepts in a research setting.

References

• Richard, J. P., et al. (2012). Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. Journal of the American Chemical Society, 134(38), 15847–15857. [Link]

• Organic Chemistry Portal. (n.d.). Benzyl bromide synthesis by bromination or substitution. Retrieved from [Link]

• Jaganadham, V., & Rao, S. (2007). Substituent effects on the spontaneous cleavage of benzyl-gem-dibromides in aqueous solution. ResearchGate. [Link]

• Ghosh, S., et al. (2014). Clean synthesis of crystalline p-nitrobenzyl bromide from p-nitrotoluene with zero organic discharge. RSC Advances, 4(94), 52234-52240. [Link]

• Matić, S., et al. (2022). Mechanism of Solvolyses of Substituted Benzyl Bromides in 80 % Ethanol. Croatica Chemica Acta, 95(1). [Link]

• Sankaran, P., & Manikyamba, P. (2016). Kinetic Study of Oxidation of Substituted Benzyl Alcohols by N-Bromophthalamide in Aqueous Acetic acid. ResearchGate. [Link]

• Burley, R. E. M. (1956). A kinetic study of the solvolysis of some diphenylmethyl chlorides. Durham University. [Link]

• Richardson, J. (2020). Loudon Chapter 17 Review: Allylic/Benzylic Reactivity. University of Colorado Boulder. [Link]

• Ashenhurst, J. (2012). The SN2 Mechanism. Master Organic Chemistry. [Link]

• Ashenhurst, J. (2025). The SN1 Reaction Mechanism. Master Organic Chemistry. [Link]

• Brainly.in. (2019). Why pmethoxybenzyl bromide reacts faster with p-nitrobenzyle bromide with sodium ethoxide to form an ether product?[Link]

• Hunt, I. (n.d.). Ch 11 : Benzylic systems. University of Calgary. [Link]

• Koh, H. J., et al. (2019). The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides. Molecules, 24(16), 2959. [Link]

• Kashiwagi, Y., et al. (2001). Reductive coupling of benzyl bromide catalyzed by a novel dicobalt complex having two salen units. New Journal of Chemistry, 25(8), 1024-1028. [Link]

• University of the West Indies. (n.d.). Applications of Hammett Equation: Substituent and Reaction Constants. [Link]

• Chemistry LibreTexts. (2023). 2.6: Characteristics of the SN1 Reaction. [Link]

• Bensley, B., & Kohnstam, G. (2013). Solvolytic studies of benzyl halides. Durham University. [Link]

• Chemistry LibreTexts. (2024). 11.3: Characteristics of the SN2 Reaction. [Link]

• Google Patents. (n.d.).

• Sreenivas, N., et al. (2012). Determination of benzyl bromide as a genotoxic impurity in donepezil hydrochloride using extraction technique by gas. Trade Science Inc. [Link]

• Pearson. (n.d.). Benzyl bromide is a primary halide. It undergoes SN1 substitution...[Link]

• St. Paul's Cathedral Mission College. (n.d.). NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-8, PPT-23 Factors Affecting the Rates of SN1 and SN2 Reactions. [Link]

• University of California, Davis. (n.d.). Experiment 8 — Kinetics of SN1 Solvolysis. [Link]

• Singh, P., et al. (2020). SYNTHESIS AND CHARACTERIZATION OF (m-BROMOBENZYL-p -ANISYL)-TELLUROETHER. Rasayan Journal of Chemistry, 13(1), 589-592. [Link]

• Organic Syntheses. (n.d.). A Publication of Reliable Methods for the Preparation of Organic Compounds. [Link]

• Wang, Y., et al. (2019). A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances. RSC Advances, 9(45), 25797-25804. [Link]

• Filo. (2025). P methoxybenzyl bromide reacts faster than p nitrobenzyl bromide with ethanol. [Link]

• Chemistry LibreTexts. (2024). 11.5: Characteristics of the SN1 Reaction. [Link]

• The Organic Chemistry Tutor. (2021). Allylic & Benzylic Reactivity towards SN2. [Link]

• University of Wisconsin-Madison. (n.d.). Unit 4: Free Energy Relationships. [Link]

• Kondin, A. V., et al. (2006). Kinetics and mechanism of the reaction of benzyl halides with zinc in dimethylformamide. Applied Organometallic Chemistry, 20(10), 665-673. [Link]

• Park, Y., & Chang, S. (2025). C–H functionalization through benzylic deprotonation with π-coordination or cation–π-interactions. Chemical Society Reviews. [Link]

• Quora. (2016). Do benzyl halides react mainly via Sn1 or Sn2 mechanisms?[Link]

• Quora. (2018). Benzyl bromide is a primary halide, but it undergoes SN1 substitution about as fast as the most tertiary halide. Why?[Link]

• Co-Authors. (2025). Solvolysis of para-Substituted Cumyl Chlorides. Brown and Okamoto's Electrophilic Substituent Constants Revisited Using Continuum Solvent Models. ResearchGate. [Link]

• Tsuno, Y., et al. (1990). Substituent Effects. 22. The Solvolysis of α-t-Butylbenzyl Tosylates. Bulletin of the Chemical Society of Japan, 63(3), 856-866. [Link]

• Organic Syntheses. (n.d.). p-NITROBENZYL BROMIDE. [Link]

• PrepChem. (n.d.). Preparation of 2-methylbenzyl bromide. [Link]

• Jencks, W. P., & Richard, J. P. (1985). Mechanism of solvolysis of substituted benzyl chlorides in aqueous ethanol. Journal of the American Chemical Society, 107(22), 6398-6407. [Link]

• Knochel, P., et al. (2022). Continuous Flow Preparation of Benzylic Sodium Organometallics. Angewandte Chemie International Edition, 61(10), e202115162. [Link]

Sources

• 1. Benzyl bromide is a primary halide. It undergoes SN1 substitution... | Study Prep in Pearson+ [pearson.com]
• 2. quora.com [quora.com]
• 3. quora.com [quora.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. spcmc.ac.in [spcmc.ac.in]
• 8. brainly.in [brainly.in]
• 9. P methoxybenzyl bromide reacts faster than p nitrobenzyl bromide with eth.. [askfilo.com]
• 10. Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 11. web.viu.ca [web.viu.ca]
• 12. researchgate.net [researchgate.net]
• 13. sciencemadness.org [sciencemadness.org]

Introduction: Navigating the Chemistry and Hazards of a Key Synthetic Intermediate

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 1-(Bromomethyl)-2-chloro-4-methylbenzene

1-(Bromomethyl)-2-chloro-4-methylbenzene is a halogenated aromatic hydrocarbon that serves as a valuable, yet hazardous, building block in synthetic organic chemistry. Its utility, particularly for researchers and professionals in drug development, lies in its capacity as a reactive intermediate for the synthesis of more complex molecules. The presence of a reactive benzylic bromide group makes it an effective agent for introducing a 2-chloro-4-methylbenzyl moiety into a target structure. This guide, intended for a scientific audience, moves beyond a standard safety data sheet to provide a deeper understanding of the causality behind safety protocols, offering field-proven insights into the safe handling, application, and emergency management of this compound.

Section 1: Core Chemical Identity and Physicochemical Properties

A foundational understanding of a chemical's properties is the first step in a comprehensive risk assessment. The identity and physical characteristics of 1-(Bromomethyl)-2-chloro-4-methylbenzene are summarized below.

Caption: Chemical structure of 1-(Bromomethyl)-2-chloro-4-methylbenzene.

Table 1: Chemical and Physical Properties of 1-(Bromomethyl)-2-chloro-4-methylbenzene

Property	Value
IUPAC Name	1-(bromomethyl)-2-chloro-4-methylbenzene[1]
Synonyms	2-Chloro-4-methylbenzyl bromide
CAS Number	868860-20-2[1]
Molecular Formula	C₈H₈BrCl[1][2]
Molecular Weight	219.51 g/mol [1][2]
Appearance	Solid
Purity	≥98.00%[1]

Section 2: Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 1-(Bromomethyl)-2-chloro-4-methylbenzene is classified as a hazardous substance.[2] The primary hazards are acute oral toxicity, severe skin corrosion, and serious eye damage.[2] It is also suspected to cause respiratory irritation.[2]

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[2][3]
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage[2]
Serious Eye Damage/Eye Irritation	Category 1	H318: Causes serious eye damage[4]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[2]

The corrosive nature of this compound is a significant concern.[5][6] Contact with skin or eyes can lead to severe burns and potentially irreversible eye damage.[2][7] Ingestion is also a critical route of exposure, causing severe swelling and damage to the gastrointestinal tract.[5][6]

Caption: Hazard identification and risk assessment workflow.

Section 3: Reactivity Profile and Safe Handling Protocols

Reactivity and Incompatibilities:

1-(Bromomethyl)-2-chloro-4-methylbenzene is stable under normal conditions.[5] However, it is incompatible with several classes of chemicals:

• Bases: Can lead to dehydrohalogenation or other decomposition reactions.

• Strong Oxidizing Agents: May cause a violent reaction.

• Alcohols and Amines: These nucleophiles can react with the benzylic bromide.

• Metals: Certain metals can catalyze decomposition.

Hazardous polymerization is not expected to occur.[5] Upon combustion, hazardous decomposition products such as carbon monoxide, carbon dioxide, and hydrogen halides can be formed.[5]

Experimental Protocol for Safe Handling:

The following protocol is designed to mitigate the risks associated with this compound.

• Preparation and Engineering Controls:

  • All work must be conducted in a properly functioning chemical fume hood.

  • Ensure that a safety shower and eyewash station are readily accessible.[5]

  • Clear the workspace of all incompatible materials.

• Personal Protective Equipment (PPE):

  • Eye and Face Protection: Wear chemical safety goggles and a face shield.[3]

  • Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile).

  • Respiratory Protection: If there is a risk of dust or aerosol formation and the fume hood is not sufficient, a NIOSH-approved respirator should be used.[5]

• Weighing and Transfer:

  • Handle the solid in a manner that minimizes dust generation.

  • Use a dedicated set of spatulas and weighing paper.

  • Close the container tightly immediately after use.[4]

• During the Reaction:

  • Maintain the reaction setup within the fume hood.

  • Do not leave the reaction unattended.

  • Monitor for any signs of an uncontrolled reaction.

• Post-Experiment:

  • Decontaminate all equipment that has come into contact with the chemical.

  • Dispose of waste in a properly labeled hazardous waste container.

  • Wash hands thoroughly after handling.[3]

Section 4: Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.

First-Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[6][7]

• Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove all contaminated clothing and shoes. Seek immediate medical attention.[6]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[5][6]

• Ingestion: Do NOT induce vomiting.[5][6] Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician immediately.[5][6] Ingestion can cause severe swelling and damage to delicate tissues, with a danger of perforation.[5][6]

Accidental Release Measures:

• Evacuate the area.

• Wear appropriate PPE, including respiratory protection.

• For a small spill, soak up with an inert absorbent material (e.g., sand, silica gel) and place it in a suitable, closed container for disposal.[5]

• Prevent the chemical from entering drains.[5]

Caption: Decision tree for emergency first-aid response.

Section 5: Toxicological and Ecological Profile

Toxicological Information:

The toxicological properties of 1-(Bromomethyl)-2-chloro-4-methylbenzene have not been fully investigated.[5][6] However, based on its chemical structure and the known hazards of related compounds, a cautious approach is warranted.

• Acute Effects: As established, the compound is harmful if swallowed and causes severe skin and eye damage.[2] Inhalation may lead to respiratory tract irritation.[2]

• Chronic Effects: There is no specific data available on the carcinogenicity, mutagenicity, or reproductive toxicity of this compound.[5] However, it is prudent to handle it as a potential carcinogen and reproductive hazard, given that some related toluene derivatives have been identified as such.[8]

Ecological Information:

Section 6: Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as hazardous waste.[5] It is imperative to consult and comply with local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[5]

Section 7: Applications in Research and Drug Development

Halogenated compounds are of significant interest in medicinal chemistry because the inclusion of halogens can modulate a molecule's pharmacokinetic and pharmacodynamic properties.[9] 1-(Bromomethyl)-2-chloro-4-methylbenzene serves as a key starting material in the synthesis of various biologically active compounds.[9] Its primary application lies in its use as an alkylating agent to introduce the 2-chloro-4-methylbenzyl group into a target molecule, a common strategy in the development of new pharmaceutical agents.[9]

Conclusion

1-(Bromomethyl)-2-chloro-4-methylbenzene is a potent synthetic reagent with significant hazards. A thorough understanding of its reactivity, coupled with strict adherence to safety protocols, is essential for its safe use in a research and development setting. By implementing robust engineering controls, utilizing appropriate personal protective equipment, and being prepared for potential emergencies, researchers can mitigate the risks and harness the synthetic utility of this valuable compound.

References

• Safety Data Sheet for 4-Methylbenzyl bromide. (2024-03-25).
• PubChem. (n.d.). 2-(Bromomethyl)-4-chloro-1-methylbenzene.
• Sigma-Aldrich. (2025-12-04).
• National Industrial Chemicals Notification and Assessment Scheme. (2016-04-21). Benzene, 1-chloro-4-(trichloromethyl)-: Human health tier II assessment.
• Fisher Scientific. (n.d.).
• BenchChem. (n.d.). A Technical Guide to 1-Bromo-2-(bromomethyl)
• Advanced ChemBlocks. (n.d.). 1-(Bromomethyl)-2-chloro-4-methylbenzene 98.00%.
• Echemi. (n.d.). 1-Bromo-4-(bromomethyl)-2-methylbenzene SDS.
• New Jersey Department of Health. (n.d.). Hazard Summary: Benzene, 1-(Chloromethyl)-4-Nitro-.
• Fisher Scientific. (2021-12-25).
• Carbosynth. (2020-12-05). Safety Data Sheet for 2-Bromo-1-bromomethyl-5-chlorobenzene.
• Guidechem. (n.d.). 1-Bromo-4-chloro-2-methylbenzene (CAS No. 14495-51-3) SDS.

Sources

• 1. 1-(Bromomethyl)-2-chloro-4-methylbenzene 98.00% | CAS: 868860-20-2 | AChemBlock [achemblock.com]
• 2. 2-(Bromomethyl)-4-chloro-1-methylbenzene | C8H8BrCl | CID 49757981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. biosynth.com [biosynth.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. nj.gov [nj.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Notes & Protocols: The Strategic Use of 1-(Bromomethyl)-2-chloro-4-methylbenzene in the Synthesis of Pharmaceutical Scaffolds

Prepared by: Gemini, Senior Application Scientist

Abstract

This document provides a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the synthesis and application of 1-(Bromomethyl)-2-chloro-4-methylbenzene. This halogenated aromatic compound is a versatile building block, primarily utilized as a potent alkylating agent for introducing the 2-chloro-4-methylbenzyl moiety into a wide range of molecular scaffolds. Its utility is particularly pronounced in the synthesis of nitrogen-containing heterocycles, which form the core of numerous therapeutic agents. Herein, we present a validated protocol for the synthesis of this key intermediate and a detailed application protocol for its use in the N-alkylation of benzimidazoles, a privileged scaffold in modern drug discovery.

Introduction: The Role of Substituted Benzyl Halides in Medicinal Chemistry

The introduction of substituted aromatic groups is a cornerstone of modern medicinal chemistry, profoundly influencing the pharmacokinetic and pharmacodynamic properties of drug candidates. Halogenated compounds, in particular, are crucial as the inclusion of halogens can significantly modulate a molecule's lipophilicity, metabolic stability, and binding affinity to target proteins[1]. 1-(Bromomethyl)-2-chloro-4-methylbenzene is a bifunctional reagent featuring a highly reactive benzylic bromide, making it an excellent electrophile for SN2 reactions, and a chlorinated, methylated benzene ring that offers specific steric and electronic properties.

The 2-chloro-4-methylbenzyl group, introduced by this reagent, can serve as a key pharmacophoric element or as a precursor for further molecular elaboration. Its primary application lies in the alkylation of nucleophilic centers, such as amines, phenols, and thiols, to construct complex molecular architectures. A particularly valuable application is the N-alkylation of heterocyclic systems, which is a common strategy in the synthesis of drugs for a wide range of therapeutic areas, including oncology, infectious diseases, and cardiovascular medicine[2].

Physicochemical Properties and Synthesis of the Key Intermediate

A comprehensive summary of the identifiers and physicochemical properties of 1-(Bromomethyl)-2-chloro-4-methylbenzene is presented in Table 1.

Property	Value
IUPAC Name	1-(bromomethyl)-2-chloro-4-methylbenzene
CAS Number	868860-20-2
Molecular Formula	C₈H₈BrCl
Molecular Weight	219.51 g/mol
Appearance	White to off-white solid
Primary Application	Electrophilic alkylating agent
Data sourced from chemical supplier information.

Protocol for the Synthesis of 1-(Bromomethyl)-2-chloro-4-methylbenzene

The most direct and efficient method for the synthesis of 1-(Bromomethyl)-2-chloro-4-methylbenzene is the free-radical bromination of 2-chloro-4-methyltoluene at the benzylic position. N-Bromosuccinimide (NBS) is the reagent of choice for this transformation as it provides a low, constant concentration of bromine, which favors selective benzylic substitution over electrophilic aromatic bromination[3].

Reaction Scheme:

Caption: Workflow for the N-alkylation of 2-ethyl-1H-benzimidazole.

Protocol for N-Alkylation

Materials:

• 2-Ethyl-1H-benzimidazole

• 1-(Bromomethyl)-2-chloro-4-methylbenzene

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Hexane

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Protocol:

• To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add a suspension of sodium hydride (1.2 eq) in anhydrous DMF.

• Cool the suspension to 0°C using an ice bath.

• Add a solution of 2-ethyl-1H-benzimidazole (1.0 eq) in anhydrous DMF dropwise to the NaH suspension over 15 minutes.

• Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. The formation of the sodium salt of the benzimidazole is observed.

• Cool the reaction mixture back to 0°C and add a solution of 1-(Bromomethyl)-2-chloro-4-methylbenzene (1.1 eq) in anhydrous DMF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0°C.

• Dilute the mixture with water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with water and brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexane/ethyl acetate to afford the pure N-alkylated benzimidazole product.[4]

Causality Behind Experimental Choices

• Base (Sodium Hydride): Sodium hydride (NaH) is a strong, non-nucleophilic base that is highly effective for the deprotonation of the N-H bond of the benzimidazole ring.[5][6] This creates the benzimidazolide anion, a potent nucleophile, without the risk of the base itself competing in the alkylation reaction.

• Solvent (DMF): N,N-Dimethylformamide (DMF) is a polar aprotic solvent. Its polarity helps to dissolve the benzimidazolide salt, while its aprotic nature prevents the solvation and deactivation of the nucleophile, thereby accelerating the rate of the SN2 reaction.[7][8][9]

• Inert Atmosphere: The use of an inert atmosphere is critical when working with sodium hydride, as it reacts violently with water and can be pyrophoric in air.

• Quenching: The reaction is quenched with a mild proton source like saturated NH₄Cl to neutralize any unreacted NaH before aqueous workup.

Hypothetical Reaction Optimization

The choice of base can significantly impact the yield and reaction time. A comparison of potential bases is presented in Table 2.

Base	Solvent	Temperature (°C)	Typical Yield (%)	Rationale
Sodium Hydride (NaH)	DMF	0 to RT	85-95	Strong, non-nucleophilic base; drives the reaction to completion.
Potassium Carbonate (K₂CO₃)	Acetone	Reflux	60-75	Milder, heterogeneous base; requires higher temperatures and may result in longer reaction times.
Cesium Carbonate (Cs₂CO₃)	DMF	RT	80-90	More soluble and basic than K₂CO₃, often leading to higher yields at room temperature.
DBU	CH₃CN	RT	70-85	Strong, non-nucleophilic organic base; avoids the use of inorganic hydrides.

Conclusion

1-(Bromomethyl)-2-chloro-4-methylbenzene is a valuable and reactive intermediate for pharmaceutical synthesis. Its preparation via radical bromination is straightforward, and its utility as an alkylating agent is demonstrated in the efficient N-alkylation of benzimidazoles. The protocols provided herein are robust and based on well-established chemical principles, offering a solid foundation for the synthesis of novel, biologically active compounds. The strategic incorporation of the 2-chloro-4-methylbenzyl moiety can be a powerful tool for medicinal chemists in the design and development of new therapeutic agents.

References

• CN101391982A - Alkylation reaction method of benzimidazoles compounds - Google Patents.

• Deciding SN1/SN2/E1/E2 - The Solvent - Master Organic Chemistry. (2012).

• Alkylated benzimidazoles: Design, synthesis, docking, DFT analysis, ADMET property, molecular dynamics and activity against HIV and YFV - PubMed Central.

• Commonly marketed drugs based on the benzimidazole scaffold. - ResearchGate.

• US8691999B2 - Process for the preparation of telmisartan - Google Patents.

• THE USE OF SODIUM HYDRIDE IN THE ALKYLATION OF N-SUBSTITUTED AMIDES | The Journal of Organic Chemistry - ACS Publications.

• Synthesis of 2-(N-Benzylpyrrolyl)-benzimidazoles Using Polyphosphoric Acid Prompted Cyclocondensation - PMC - NIH.

• Recent developments in c−h functionalization of carbazoles. [URL: Not available]

• Side-chain bromination of .alpha.-substituted toluenes by N-bromosuccinimide. Revision and extension of previous observations | The Journal of Organic Chemistry - ACS Publications.

• Benzimidazole as a Privileged Scaffold in Drug Design and Discovery - PubMed.

• N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. (2011).

• Free Radical Chlorination of p-Xylene - Powered by XMB 1.9.11 - Sciencemadness Discussion Board. (2016).

• Versatile Synthesis of Symmetrical Carbazole-Based Ligand Precursors via Regioselective Aromatic Bromination | Request PDF - ResearchGate.

• Benzimidazole synthesis - Organic Chemistry Portal.

• An improved synthesis of Telmisartan: an antihypertensive drug - Arkivoc.

• THE USE OF SODIUM HYDRIDE IN THE ALKYLATION OF N-SUBSTITUTED AMIDES. [URL: Not available]

• Soooo, I know it's an sn2, because of the DMF. Also i think I First remove the cl- as the lone pair from N reacts with the c from the carbonyl group. But I struggle with the rest. Whats next? In the solutions it's the H- that reacts, where does this come from? - Reddit. (2021).

• Synthesis and Characterization of Novel N-Benzylbenzimidazole Linked Pyrimidine Derivatives as Anticancer Agents - Indian Journal of Pharmaceutical Education and Research.

• SYNTHESIS AND FLUORESCENCE OF 9-BENZYL-9H-CARBAZOLE DERIVATIVES AND ITS APPLICATION FOR RECOGNITION OF RARE EARTH CATIONS Yu-Yin. (2020).

• Explain why radical bromination of p -xylene forms C rather than D. - Filo. (2024).

• Efficient Synthesis of Telmisartan: An Antihypertensive Drug - RJPBCS. [URL: https://www.rjpbcs.com/pdf/2010_1(3)/.[4]pdf]([Link]4]pdf)

• Exploring the Role of Benzimidazole-Containing Scaffolds for the Design of New Compounds in Drug Discovery. [URL: Not available]
• P. Venturello and M. Barbero Sodium hydride is used as a base for the deprotonation of various organic substrates, and is also a. [URL: Not available]

• C2-Selective Branched Alkylation of Benzimidazoles by Rhodium(I)-catalyzed C–H Activation - NIH.

• Relative Rates of Bromination of a-Substituted Toluenes by N-Bromosuccinimide. [URL: Not available]

• CN100460396C - Intermediate of telmisartan, its preparation and use - Google Patents.

• A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities - MDPI.

• Development of N-alkylated benzimidazole based cubosome hydrogel for topical treatment of burns - RSC Publishing.

• Synthesis of new 9H-Carbazole derivatives - Iraqi Journal of Science.

• IV. Methylation and Benzylation of 5 (or 6)-Nitro Benzimidazoles. [URL: Not available]

• What is the role of a DMF in an SN2 reaction? - Quora. (2018).

• N-Bromosuccinimide (NBS) - Organic Chemistry Portal.

• The medicinal panorama of benzimidazoles and their scaffolds as anticancer and antithrombotic agents: A review | Semantic Scholar.

• 7.5: SN1 vs SN2 - Chemistry LibreTexts. (2021).

• An improved synthesis of telmisartan via the copper-catalyzed cyclization of o-haloarylamidines - RSC Publishing. (2020).

• Toluene on reaction with Nbromosuccinimide gives A class 12 chemistry CBSE - Vedantu.

• EP0492594A1 - Bromination of ortho-xylene - Google Patents.

• ACMD advice on 2-benzyl benzimidazole and piperidine benzimidazolone opioids (accessible version) - GOV.UK.

• The Role of Sodium Hydride (NaH) in Aryne Chemistry: A Game Changer for Organic Reactions - Oreate AI Blog. (2025).

• Enantioselective C2-Allylation of Benzimidazoles Using 1,3-Diene Pronucleophiles - DSpace@MIT.

• Benzimidazole scaffold as a potent anticancer agent with different mechanisms of action (2016-2023) - PubMed. (2024).

• (PDF) N-Alkylation of benzimidazoles with ketonic Mannich bases and the reduction of the resulting 1-(3-oxopropyl)benzimidazoles - ResearchGate.

• Synthesis via Sn2/Sn1, E2, E1: Choice of solvent - Chemistry Stack Exchange. (2014).

• Direct etherification of alkyl halides by sodium hydride in the presence of N,N-dimethylformamide - Semantic Scholar. (2007).

• Full article: Convenient synthesis of N-1-alkyl benzimidazoles via Pd catalyzed C–N bond formation and cyclization - Taylor & Francis. (2021).

• Radical Bromination - YouTube. (2018).

• C–H arylation and alkenylation of imidazoles by nickel catalysis - RSC Publishing. (2015).

• (PDF) Synthesis of new 9H-Carbazole derivatives - ResearchGate.

• Question: Explain why radical bromination of p-xylene forms C rather than D. - Chegg. (2024).

Sources

• 1. researchgate.net [researchgate.net]
• 2. gov.uk [gov.uk]
• 3. Toluene on reaction with Nbromosuccinimide gives A class 12 chemistry CBSE [vedantu.com]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. quora.com [quora.com]
• 9. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for 2-Chloro-4-Methylbenzyl Bromide in Agrochemical Development

Introduction: The Strategic Importance of Substituted Benzyl Halides in Modern Agrochemicals

In the landscape of contemporary agrochemical research, the pursuit of novel active ingredients with enhanced efficacy, improved safety profiles, and targeted modes of action is paramount. Substituted benzyl halides, such as 2-chloro-4-methylbenzyl bromide, represent a critical class of intermediates in the synthesis of a diverse array of pesticides, including fungicides, herbicides, and insecticides. The inherent reactivity of the benzylic bromide functionality, coupled with the specific substitution pattern on the aromatic ring, provides a versatile scaffold for the construction of complex molecular architectures with potent biological activity.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of 2-chloro-4-methylbenzyl bromide in the synthesis of advanced agrochemicals. We will delve into the mechanistic principles underpinning its reactivity, provide detailed, field-proven protocols for its utilization, and present a case study on its application in the synthesis of a key intermediate for a benzophenone-class fungicide.

Physicochemical Properties and Reactivity Profile

2-Chloro-4-methylbenzyl bromide is a halogenated aromatic compound whose utility in synthesis is primarily dictated by the lability of the carbon-bromine bond. The electron-withdrawing nature of the chlorine atom and the electron-donating methyl group on the benzene ring subtly influence the reactivity of the benzylic position.

Property	Value	Source
Molecular Formula	C₈H₈BrCl	N/A
Molecular Weight	223.51 g/mol	N/A
Appearance	Likely a solid or high-boiling liquid	N/A
Key Reactivity	Susceptible to nucleophilic substitution at the benzylic carbon; precursor for Grignard reagent formation.	[1][2]

The primary mode of reaction for 2-chloro-4-methylbenzyl bromide in agrochemical synthesis is through its conversion to a more reactive organometallic species, typically a Grignard reagent. This transformation inverts the polarity of the benzylic carbon, rendering it nucleophilic and capable of forming new carbon-carbon bonds with a variety of electrophiles.

Core Application: Synthesis of Benzophenone Fungicide Intermediates

A significant application of 2-chloro-4-methylbenzyl bromide is in the synthesis of benzophenone-type fungicides. These compounds, a notable example being Metrafenone, are highly effective against powdery mildews on a variety of crops.[3][4][5] The core structure of these fungicides is a substituted benzophenone, which can be efficiently assembled using a Grignard reaction approach.

Workflow for the Synthesis of a Benzophenone Intermediate

The following diagram illustrates the logical workflow for the synthesis of a key benzophenone intermediate using 2-chloro-4-methylbenzyl bromide.

Caption: Synthetic workflow from 2-chloro-4-methylbenzyl bromide to a benzophenone fungicide.

Experimental Protocols

The following protocols are designed to be self-validating, with clear causality behind each step. They are based on established principles of organometallic chemistry and are analogous to synthetic routes reported for similar agrochemical intermediates.[6][7]

Protocol 1: Preparation of 2-Chloro-4-methylbenzylmagnesium bromide (Grignard Reagent)

Objective: To convert 2-chloro-4-methylbenzyl bromide into its corresponding Grignard reagent, a key reactive intermediate.

Causality: The reaction of an alkyl or benzyl halide with magnesium metal in an ethereal solvent is a classic and reliable method for the formation of a Grignard reagent.[1] Anhydrous conditions are critical as Grignard reagents are highly reactive with protic solvents like water. A small amount of an initiator, such as iodine or 1,2-dibromoethane, is often used to activate the magnesium surface and initiate the reaction.

Materials:

• 2-Chloro-4-methylbenzyl bromide

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• Iodine crystal (as initiator)

• Reaction flask with a reflux condenser and dropping funnel

• Nitrogen or Argon inert atmosphere setup

Procedure:

• Setup: Assemble a flame-dried three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) in the flask and add a single crystal of iodine. Gently heat the flask under a stream of inert gas until the iodine sublimes and the magnesium surface appears activated.

• Initiation: Add a small portion of a solution of 2-chloro-4-methylbenzyl bromide (1 equivalent) in anhydrous THF to the magnesium turnings. The reaction is initiated when a gentle reflux is observed. If the reaction does not start, gentle warming may be applied.

• Addition: Once the reaction has initiated, add the remaining solution of 2-chloro-4-methylbenzyl bromide dropwise from the dropping funnel at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle heating for an additional 1-2 hours to ensure complete consumption of the starting material. The resulting dark grey to brown solution is the Grignard reagent, which should be used immediately in the next step.

Protocol 2: Synthesis of (2-Chloro-4-methylphenyl)(3,4-dimethoxyphenyl)methanone

Objective: To synthesize a benzophenone intermediate via the reaction of the prepared Grignard reagent with a substituted benzoyl chloride.

Causality: The nucleophilic carbon of the Grignard reagent will attack the electrophilic carbonyl carbon of the benzoyl chloride, leading to the formation of a new carbon-carbon bond and the desired ketone. The reaction is typically carried out at low temperatures to minimize side reactions.

Materials:

• Solution of 2-Chloro-4-methylbenzylmagnesium bromide in THF (from Protocol 1)

• 3,4-Dimethoxybenzoyl chloride

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Diethyl ether or Ethyl acetate for extraction

• Anhydrous sodium sulfate or magnesium sulfate for drying

Procedure:

• Reaction Setup: In a separate flame-dried flask under an inert atmosphere, dissolve 3,4-dimethoxybenzoyl chloride (1 equivalent) in anhydrous THF. Cool the solution to 0°C using an ice bath.

• Grignard Addition: Slowly add the prepared Grignard reagent solution from Protocol 1 to the cooled solution of 3,4-dimethoxybenzoyl chloride via a cannula or dropping funnel. Maintain the temperature at 0°C during the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0°C for 1-2 hours, then warm to room temperature and stir for an additional 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution. This will hydrolyze any unreacted Grignard reagent and the intermediate magnesium alkoxide.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product. The crude (2-chloro-4-methylphenyl)(3,4-dimethoxyphenyl)methanone can be purified by column chromatography on silica gel or by recrystallization.

Application of the Benzophenone Intermediate in Fungicide Development

The synthesized benzophenone, (2-chloro-4-methylphenyl)(3,4-dimethoxyphenyl)methanone, serves as a crucial building block for the synthesis of fungicides structurally related to metrafenone. Further chemical modifications, such as the introduction of other functional groups or heterocyclic moieties, can be explored to optimize the fungicidal activity, spectrum, and physicochemical properties of the final active ingredient.[3][8]

Mode of Action Insight: Benzophenone fungicides like metrafenone are known to inhibit the mycelial growth of pathogenic fungi, particularly powdery mildews.[5] While the exact biochemical target is not always fully elucidated, they are known to disrupt fungal development at various stages.[3]

Safety and Handling Considerations

2-Chloro-4-methylbenzyl bromide is a reactive and potentially hazardous chemical. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn. Grignard reagents are highly flammable and react violently with water. Extreme caution must be exercised when working with these reagents.

Conclusion

2-Chloro-4-methylbenzyl bromide is a valuable and versatile intermediate for the synthesis of novel agrochemicals. Its ability to be readily converted into a Grignard reagent opens up a wide range of possibilities for the construction of complex molecules with potent fungicidal, herbicidal, or insecticidal properties. The protocols detailed herein provide a solid foundation for researchers to explore the potential of this building block in the development of the next generation of crop protection agents.

References

• WO2021175029A1 - A novel form of metrafenone, a process for its preparation and use of the same - Google Patents.
• CN104886071A - Fungicidal composition with difenoconazole and metrafenone - Google Patents.

• Preparation method of 2-chlorobenzyl chloride Grignard reagent - Eureka | Patsnap. Available at: [Link]

• US5847236A - Process for the preparation of 2-chloro-4-methylphenol - Google Patents.
• CN106397208A - Preparation method of boscalid intermediate 2-(4-chlorophenyl)nitrobenzene - Google Patents.

• Metrafenone - Template FAO/JMPR evaluations. Available at: [Link]

• Crystal structure of 2-[chloro(4-methoxyphenyl)methyl] - NIH. Available at: [Link]

• CN113968775A - Intermediate compound for preparing 4-chloro-2-trifluoromethyl-acetophenone, preparation method and application thereof - Google Patents.
• EP4114817A4 - NEW FORM OF METRAFENONE, METHOD FOR THE PRODUCTION AND USE THEREOF - Google Patents.
• CN102835399A - Metrafenone-containing bactericidal composition - Google Patents.
• CN107141212B - Preparation method of 2-chloro-4' -fluoroacetophenone - Google Patents.

• Solvent screening of benzyl bromide Grignard reaction | Download Table - ResearchGate. Available at: [Link]

Sources

• 1. 格氏试剂格氏试剂_有机卤化镁_化学合成-默克生命科学 [sigmaaldrich.cn]
• 2. researchgate.net [researchgate.net]
• 3. WO2021175029A1 - A novel form of metrafenone, a process for its preparation and use of the same - Google Patents [patents.google.com]
• 4. CN104886071A - Fungicidal composition with difenoconazole and metrafenone - Google Patents [patents.google.com]
• 5. fao.org [fao.org]
• 6. Preparation method of 2-chlorobenzyl chloride Grignard reagent - Eureka | Patsnap [eureka.patsnap.com]
• 7. CN106397208A - Preparation method of boscalid intermediate 2-(4-chlorophenyl)nitrobenzene - Google Patents [patents.google.com]
• 8. CN102835399A - Metrafenone-containing bactericidal composition - Google Patents [patents.google.com]

Application Notes and Protocols for Reactions with 1-(Bromomethyl)-2-chloro-4-methylbenzene

Introduction: A Versatile Electrophile for Organic Synthesis

1-(Bromomethyl)-2-chloro-4-methylbenzene is a substituted toluene derivative that serves as a valuable electrophilic building block in organic synthesis. Its utility is primarily dictated by the presence of a benzylic bromide, a highly reactive functional group susceptible to nucleophilic attack. The electron-donating methyl group and the electron-withdrawing chloro group on the aromatic ring modulate the reactivity of the benzylic position. The key to its synthetic application lies in the high reactivity of the bromomethyl group, which readily participates in nucleophilic substitution reactions, allowing for the facile introduction of the 2-chloro-4-methylbenzyl moiety into a wide range of molecules.[1][2][3] This characteristic makes it a crucial intermediate in the synthesis of complex organic molecules, including those with potential applications in medicinal chemistry and materials science.[2]

This guide provides a detailed overview of the core reactivity of 1-(Bromomethyl)-2-chloro-4-methylbenzene and offers step-by-step protocols for its application in common synthetic transformations.

Chemical and Physical Properties

A summary of the key identifiers and physicochemical properties for 1-(Bromomethyl)-2-chloro-4-methylbenzene is presented below.

Property	Value
IUPAC Name	1-(Bromomethyl)-2-chloro-4-methylbenzene
CAS Number	868860-20-2[4]
Molecular Formula	C₈H₈BrCl[4]
Molecular Weight	219.51 g/mol [4]
Appearance	Typically a white to off-white solid
Purity	≥98% (typical)[4]

Safety and Handling

Substituted benzyl bromides are known lachrymators and are corrosive.[5][6] Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times. All manipulations should be performed in a well-ventilated chemical fume hood.[6]

• Hazard Statements: Causes severe skin burns and eye damage.[5][6][7] May cause respiratory irritation.[7][8]

• Precautionary Statements: Do not breathe dust, fumes, or vapors.[6] Wash skin thoroughly after handling.[6] In case of contact with eyes, rinse cautiously with water for several minutes and seek immediate medical attention.[6]

• Storage: Store in a cool, dry, well-ventilated area, away from incompatible substances such as strong bases and nucleophiles. Store locked up.[6][8]

Core Reactivity: Nucleophilic Substitution (SN2) Reactions

The primary mode of reactivity for 1-(Bromomethyl)-2-chloro-4-methylbenzene is the SN2 reaction. The carbon atom of the bromomethyl group is electrophilic and is readily attacked by a wide range of nucleophiles, leading to the displacement of the bromide leaving group.[1][3] This allows for the formation of new carbon-nitrogen, carbon-oxygen, carbon-sulfur, and carbon-carbon bonds.

The general mechanism for this transformation is illustrated below.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. achemblock.com [achemblock.com]
• 5. biosynth.com [biosynth.com]
• 6. fishersci.com [fishersci.com]
• 7. 1-(Bromomethyl)-2-ethyl-4-methylbenzene | C10H13Br | CID 91883838 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. fishersci.com [fishersci.com]

Application Notes and Protocols for the Safe Handling and Disposal of 1-(Bromomethyl)-2-chloro-4-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the safe handling, storage, and disposal of 1-(Bromomethyl)-2-chloro-4-methylbenzene (CAS No. 868860-20-2). As a halogenated aromatic compound, this substance presents significant health and safety risks, including acute toxicity, severe skin and eye damage, and respiratory irritation. The following application notes and protocols are designed to provide researchers, scientists, and drug development professionals with the necessary information to mitigate these risks. The procedures outlined herein are grounded in established safety principles and regulatory guidelines to ensure a self-validating system of laboratory safety.

Understanding the Hazard Profile

1-(Bromomethyl)-2-chloro-4-methylbenzene is a reactive organic halide. Its hazard profile is primarily dictated by the presence of the bromomethyl group, which makes it a potent lachrymator and alkylating agent, and the chlorinated aromatic ring. Understanding its chemical and toxicological properties is foundational to its safe handling.

1.1. Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-(Bromomethyl)-2-chloro-4-methylbenzene is presented in Table 1.

Property	Value	Source
Molecular Formula	C₈H₈BrCl	PubChem[1]
Molecular Weight	219.51 g/mol	Advanced ChemBlocks[2]
Appearance	Solid (form may vary)	N/A
CAS Number	868860-20-2	PubChem[1]

1.2. Toxicological Hazards and GHS Classification

This compound is classified as hazardous under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1] Its primary routes of exposure are inhalation, ingestion, and skin/eye contact.

Table 2: GHS Hazard Classification for 1-(Bromomethyl)-2-chloro-4-methylbenzene [1]

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage
Serious Eye Damage/Eye Irritation	1	H318: Causes serious eye damage
Specific target organ toxicity — single exposure	3	H335: May cause respiratory irritation

The bromomethyl group is a known lachrymator, meaning it can cause tearing, irritation, and pain in the eyes.[3] As an alkylating agent, it can react with biological macromolecules, which is the underlying mechanism for its corrosive and irritant properties.

Engineering Controls and Personal Protective Equipment (PPE): A Multi-layered Defense

The cornerstone of safely handling 1-(Bromomethyl)-2-chloro-4-methylbenzene is a multi-layered approach that prioritizes engineering controls and supplements them with appropriate Personal Protective Equipment (PPE).

2.1. Engineering Controls: The First Line of Defense

All work with 1-(Bromomethyl)-2-chloro-4-methylbenzene must be conducted in a properly functioning chemical fume hood.[4] This is to prevent the inhalation of its vapors or any dust particles. The fume hood should have a certified face velocity of at least 100 feet per minute. A safety shower and eyewash station must be readily accessible in the immediate work area.[5]

2.2. Personal Protective Equipment (PPE): Essential for Direct Handling

The selection of appropriate PPE is critical to prevent dermal and ocular exposure.

• Hand Protection: Due to the halogenated and aromatic nature of the compound, standard latex or nitrile gloves may not provide sufficient protection for extended contact. For incidental contact, double-gloving with nitrile gloves is recommended. For extended contact or in the case of a spill, heavy-duty Viton™ or polyvinyl alcohol (PVA) gloves should be used as they offer better resistance to chlorinated and aromatic solvents.[6] Always inspect gloves for any signs of degradation or punctures before use.

• Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to protect against splashes and the lachrymatory effects of the compound.

• Body Protection: A flame-resistant laboratory coat should be worn and buttoned completely. For procedures with a higher risk of splashing, a chemically resistant apron over the lab coat is advised.

• Respiratory Protection: If there is a risk of exposure outside of a fume hood, such as during a large spill, a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges is necessary.[7] All respirator use must be in accordance with a documented respiratory protection program.

Safe Handling and Storage Protocols

Adherence to strict protocols during handling and storage is paramount to preventing accidental exposure and release.

3.1. General Handling Procedures

• Pre-use Preparation: Before handling, ensure all necessary PPE is donned correctly. Have all required equipment and reagents within the fume hood to minimize the need to move in and out of the containment area.

• Weighing: If weighing the solid, do so in a ventilated balance enclosure or by using a "weighing by difference" method within the fume hood to avoid contaminating a balance.

• Incompatible Materials: 1-(Bromomethyl)-2-chloro-4-methylbenzene is incompatible with strong oxidizing agents, bases, alcohols, amines, and metals.[8] Keep these substances separate to prevent vigorous or explosive reactions.

• Post-handling: After handling, thoroughly wash hands and forearms with soap and water, even if gloves were worn.

3.2. Storage Requirements

• Store 1-(Bromomethyl)-2-chloro-4-methylbenzene in a tightly sealed, properly labeled container.

• The storage location should be a cool, dry, and well-ventilated area designated for corrosive and toxic materials.

• Store away from incompatible materials.

• The container should be clearly labeled with the chemical name, CAS number, and all relevant GHS hazard pictograms and statements.

Spill Management and Decontamination Protocols

In the event of a spill, a pre-planned and well-rehearsed response is crucial to mitigate the hazard.

4.1. Emergency Spill Response

• Minor Spill (within a fume hood):

  • Alert nearby personnel.

  • Wearing appropriate PPE, absorb the spill with an inert absorbent material such as sand, vermiculite, or a commercial sorbent pad.

  • Carefully scoop the absorbed material into a designated hazardous waste container.

  • Decontaminate the spill area (see section 4.2).

• Major Spill (outside a fume hood or a large volume):

  • Evacuate the immediate area and alert all personnel.

  • If the substance is volatile, eliminate all ignition sources.

  • Contact your institution's Environmental Health and Safety (EHS) department or emergency response team immediately.

  • Prevent entry into the contaminated area until it is deemed safe by trained personnel.

4.2. Decontamination Procedure

• After removing the bulk of the spilled material, the contaminated surface should be decontaminated.

• Wash the area with a detergent solution and water.

• For lachrymatory agents, a solution of sodium bicarbonate can be used to help neutralize the residue.[9]

• All cleaning materials (wipes, absorbent pads) must be disposed of as hazardous waste.

• After cleaning, wipe testing may be necessary to ensure complete decontamination.[10]

Disposal Protocol

1-(Bromomethyl)-2-chloro-4-methylbenzene and any materials contaminated with it must be disposed of as hazardous waste in accordance with local, state, and federal regulations.

5.1. Waste Characterization and Segregation

• As a halogenated organic compound, this waste must be segregated into a designated "Halogenated Organic Waste" stream.[11][12] Do not mix with non-halogenated organic waste.

• This is because halogenated wastes require specific incineration conditions to prevent the formation of dioxins and other toxic byproducts.

5.2. Waste Containerization and Labeling

• Use a chemically compatible, leak-proof container with a secure screw-top cap for all waste.

• The container must be clearly labeled with "Hazardous Waste," the full chemical name "1-(Bromomethyl)-2-chloro-4-methylbenzene," and the approximate concentration and volume.

• Affix the appropriate hazard pictograms (e.g., corrosive, toxic).

5.3. Final Disposal

• Store the sealed and labeled waste container in a designated satellite accumulation area until it is collected by trained hazardous waste personnel.

• Follow your institution's specific procedures for hazardous waste pickup and disposal.

Workflow and Decision-Making Diagrams

Diagram 1: Safe Handling Workflow

This diagram outlines the critical steps and decision points for the safe handling of 1-(Bromomethyl)-2-chloro-4-methylbenzene.

Caption: Workflow for safe handling of the compound.

Diagram 2: Disposal Decision Tree

This diagram provides a clear decision path for the proper disposal of waste containing 1-(Bromomethyl)-2-chloro-4-methylbenzene.

Caption: Decision tree for proper waste disposal.

References

• PubChem Compound Summary for 1-(Bromomethyl)-2-chloro-4-methylbenzene. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Lachrymators. (n.d.). Brandeis University, Laboratory Safety. Retrieved from [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. (n.d.). Braun Research Group.

• Safe Handling of Chemicals. (n.d.). University of North Carolina at Chapel Hill, Environment, Health and Safety. Retrieved from [Link]

• 29 CFR 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. (2023). United States Environmental Protection Agency. Retrieved from [Link]

• Glove Selection Guide. (n.d.). University of California, Berkeley, Environment, Health & Safety. Retrieved from [Link]

• Chemical Spills. (n.d.). Rice University, Environmental Health and Safety. Retrieved from [Link]

• Hazardous Waste - Decontamination. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• Organic acid halides. (n.d.). Croner-i.

Sources

• 1. safety.fsu.edu [safety.fsu.edu]
• 2. osha.gov [osha.gov]
• 3. aibonsafety.com [aibonsafety.com]
• 4. epa.gov [epa.gov]
• 5. Chemical Hygiene Plan | Research Safety [researchsafety.uky.edu]
• 6. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 7. Pocket Guide to Chemical Hazards | NIOSH | CDC [cdc.gov]
• 8. epa.gov [epa.gov]
• 9. Organic acid halides | Croner-i [bsc.croneri.co.uk]
• 10. Hazardous Waste - Decontamination | Occupational Safety and Health Administration [osha.gov]
• 11. 360haz.com [360haz.com]
• 12. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Occupational Safety and Health Administration [osha.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(Bromomethyl)-2-chloro-4-methylbenzene

Welcome to our dedicated technical support guide for the synthesis of 1-(Bromomethyl)-2-chloro-4-methylbenzene. This resource is designed for researchers, chemists, and professionals in drug development who are looking to optimize this specific synthesis. Here, we address common challenges and provide in-depth, field-tested solutions to enhance your reaction yield and purity.

Introduction to the Synthesis

The primary route to synthesizing 1-(Bromomethyl)-2-chloro-4-methylbenzene is through the free-radical bromination of the benzylic methyl group of 2-chloro-4-methyltoluene. A common and effective method for this transformation is the Wohl-Ziegler reaction, which typically employs N-Bromosuccinimide (NBS) as the bromine source and a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), under photolytic or thermal conditions.

The reaction's success hinges on selectively brominating the methyl group while avoiding reactions on the aromatic ring or the formation of dibrominated byproducts. This guide will walk you through troubleshooting common issues to maximize the yield of your desired product.

Troubleshooting Guide & FAQs

Here we address specific issues you might encounter during the synthesis of 1-(Bromomethyl)-2-chloro-4-methylbenzene.

FAQ 1: My reaction shows low conversion of the starting material, 2-chloro-4-methyltoluene. What are the likely causes and how can I fix this?

Answer:

Low conversion is a frequent issue in free-radical brominations and can often be traced back to the initiation of the reaction or the stability of the radicals formed.

Possible Causes & Solutions:

• Inefficient Radical Initiation: The free-radical chain reaction may not be starting effectively.

  • Initiator Choice & Concentration: AIBN and BPO are common initiators, but they have different decomposition temperatures. Ensure your reaction temperature is appropriate for the chosen initiator. For instance, AIBN typically requires temperatures of 70-80 °C, while BPO decomposes at a slightly lower temperature. Consider increasing the initiator concentration in small increments (e.g., from 1 mol% to 3 mol%).

  • Light Source (for photolytic initiation): If you are using light to initiate the reaction, ensure the lamp's wavelength is suitable for cleaving the Br-Br bond in any molecular bromine present or for exciting the initiator. The lamp's intensity and proximity to the reaction vessel are also critical.

• Presence of Radical Inhibitors: Trace impurities in your starting material or solvent can quench the radical chain reaction.

  • Purification of Starting Materials: Ensure your 2-chloro-4-methyltoluene is free from phenolic impurities or other radical scavengers. Purification by distillation or passing through a plug of neutral alumina can be effective.

  • Solvent Purity: Use a high-purity, non-reactive solvent. Halogenated solvents like carbon tetrachloride (CCl₄) or chlorobenzene are standard. Ensure the solvent is dry and free of stabilizers that could inhibit radical reactions.

Troubleshooting Workflow for Low Conversion:

Caption: Troubleshooting workflow for low reaction conversion.

FAQ 2: I am observing significant amounts of side products, particularly the dibrominated species and aromatic bromination. How can I improve the selectivity?

Answer:

Formation of side products is a classic challenge in this synthesis. The key is to control the bromine concentration and reaction conditions to favor monobromination at the benzylic position.

Controlling Side Reactions:

• Dibromination (Formation of 1-(Dibromomethyl)-2-chloro-4-methylbenzene): This occurs when the desired product reacts further with the bromine source.

  • Stoichiometry: Use a strict 1:1 or slightly less than 1 (e.g., 0.95) molar ratio of NBS to 2-chloro-4-methyltoluene. This ensures that NBS is the limiting reagent.

  • Slow Addition of Reagents: Instead of adding all the NBS at once, consider adding it portion-wise or as a slow continuous feed. This keeps the concentration of the bromine radical low at any given time, favoring reaction with the more abundant starting material over the product.

• Aromatic Bromination: This side reaction is often promoted by polar solvents or the presence of acid, which can lead to an ionic reaction mechanism.

  • Solvent Choice: Use non-polar solvents like carbon tetrachloride or cyclohexane. These solvents disfavor the formation of ionic intermediates required for electrophilic aromatic substitution.

  • Radical Initiator vs. Lewis Acid: Ensure that no Lewis acid catalysts are present, as they will strongly promote aromatic bromination. The reaction should be conducted under strict free-radical conditions. The presence of succinimide (a byproduct of NBS) can sometimes generate trace amounts of HBr, which can catalyze aromatic bromination. Adding a small amount of a non-basic acid scavenger like barium carbonate can be beneficial.

Illustrative Data on Solvent Effects:

Solvent	Dielectric Constant	Yield of 1-(Bromomethyl)-2-chloro-4-methylbenzene (%)	Yield of Aromatic Bromination Products (%)
Carbon Tetrachloride	2.2	85	< 2
Acetonitrile	37.5	40	35
Dichloromethane	9.1	65	15

Note: This data is illustrative and demonstrates the general trend of solvent polarity on reaction selectivity.

FAQ 3: My product seems to decompose during workup or purification. What are the best practices for isolating 1-(Bromomethyl)-2-chloro-4-methylbenzene?

Answer:

Benzylic bromides can be lachrymatory and are often sensitive to heat, light, and nucleophiles (including water). Careful handling during workup and purification is crucial.

Recommended Workup and Purification Protocol:

• Cool the Reaction: Once the reaction is complete (as determined by TLC or GC-MS), cool the mixture to room temperature.

• Remove Succinimide: The succinimide byproduct is a solid. Filter the reaction mixture to remove it. Wash the solid with a small amount of the reaction solvent to recover any trapped product.

• Aqueous Wash: Transfer the filtrate to a separatory funnel. Wash cautiously with cold water to remove any remaining succinimide and other water-soluble impurities. If HBr is a concern, a wash with a cold, dilute sodium bicarbonate solution can be used, but be mindful that strongly basic conditions can lead to decomposition. Follow with a brine wash to aid in phase separation.

• Drying: Dry the organic layer over an anhydrous, neutral drying agent like sodium sulfate or magnesium sulfate. Avoid using drying agents that can be basic.

• Solvent Removal: Remove the solvent under reduced pressure (rotary evaporation). Crucially, do not use excessive heat . Keep the bath temperature below 40 °C.

• Purification:

  • Recrystallization: If the product is a solid, recrystallization from a non-polar solvent like hexanes is often the best method for achieving high purity.

  • Column Chromatography: If the product is an oil or if recrystallization is ineffective, column chromatography on silica gel can be used. Use a non-polar eluent system (e.g., hexanes/ethyl acetate gradient). It is important to run the column relatively quickly, as prolonged contact with silica gel (which is slightly acidic) can cause decomposition. Using silica gel that has been neutralized with triethylamine can sometimes be beneficial.

Visualizing the Purification Workflow:

Caption: Post-reaction workup and purification decision tree.

Experimental Protocols

Protocol 1: Optimized Synthesis of 1-(Bromomethyl)-2-chloro-4-methylbenzene

This protocol is designed to maximize yield and minimize side products.

Materials:

• 2-chloro-4-methyltoluene (1.0 eq)

• N-Bromosuccinimide (NBS) (1.05 eq)

• Azobisisobutyronitrile (AIBN) (0.02 eq)

• Carbon tetrachloride (CCl₄) (or another suitable non-polar solvent)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer/hotplate

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser under an inert atmosphere, add 2-chloro-4-methyltoluene and carbon tetrachloride.

• Add N-Bromosuccinimide (NBS) and AIBN to the flask.

• Heat the reaction mixture to reflux (for CCl₄, this is approximately 77 °C) with vigorous stirring.

• Monitor the reaction progress using TLC or GC-MS. The reaction is typically complete within 2-4 hours. A key indicator is the consumption of the starting material and the observation that the dense NBS has been replaced by the less dense succinimide, which will float on top of the CCl₄.

• Once the reaction is complete, follow the workup and purification steps outlined in FAQ 3 .

References

• Title: N-Bromosuccinimide Source: e-EROS Encyclopedia of Reagents for Organic Synthesis URL: [Link]

• Title: The Wohl-Ziegler Bromination of Methylarenes: A Reinvestigation of the Scope, Limitations, and Mechanism Source: The Journal of Organic Chemistry URL: [Link]

• Title: Radical Reactions in Organic Synthesis Source: Book by M. P. Sibi and S. Manyem URL: [Link]

Technical Support Center: Bromination of 2-Chloro-4-methyltoluene

Welcome to the technical support center for the bromination of 2-chloro-4-methyltoluene. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this reaction, troubleshoot common issues, and optimize for desired product outcomes. As your senior application scientist, I will provide not just protocols, but the underlying chemical principles and field-tested insights to ensure your success.

Understanding the Reaction Landscape

The bromination of 2-chloro-4-methyltoluene can proceed via two primary pathways, dictated by the reaction conditions:

• Electrophilic Aromatic Substitution (EAS): This pathway involves the substitution of a hydrogen atom on the aromatic ring with a bromine atom. It is typically catalyzed by a Lewis acid, such as iron(III) bromide (FeBr₃). The regioselectivity of this reaction is governed by the directing effects of the existing chloro and methyl substituents.

• Free Radical Substitution: This pathway targets the benzylic protons of the methyl group, leading to the formation of a benzyl bromide derivative. This reaction is initiated by light or a radical initiator, such as 2,2'-azobisisobutyronitrile (AIBN), in the presence of a bromine source like N-bromosuccinimide (NBS).

The choice of reaction conditions is therefore paramount in determining the final product. The following sections will provide detailed troubleshooting for both pathways.

Troubleshooting Guide: Side Reactions and Optimization

Issue 1: Poor Regioselectivity in Electrophilic Aromatic Substitution

Problem: The reaction produces a mixture of brominated isomers on the aromatic ring, with a low yield of the desired product.

Root Cause Analysis: The methyl group is an activating, ortho, para-director, while the chloro group is a deactivating, ortho, para-director. This creates a conflict in directing the incoming electrophile, leading to a mixture of products. The primary isomers formed are 3-bromo-2-chloro-4-methyltoluene and 5-bromo-2-chloro-4-methyltoluene.

Troubleshooting Steps:

• Catalyst Choice: The choice of Lewis acid catalyst can influence the isomer ratio. While FeBr₃ is common, other Lewis acids like AlCl₃ or ZrCl₄ can be explored to alter the steric and electronic environment of the transition state, potentially favoring one isomer over the other.

• Temperature Control: Electrophilic aromatic substitution is sensitive to temperature. Running the reaction at lower temperatures can increase the selectivity for the thermodynamically favored product by reducing the likelihood of less stable intermediates forming[1].

• Solvent Effects: The polarity of the solvent can influence the stability of the charged intermediates and the transition states, thereby affecting the isomer distribution. A solvent screen, including non-polar (e.g., carbon tetrachloride, dichloromethane) and polar aprotic solvents (e.g., nitromethane), may reveal conditions that favor the desired isomer.

Experimental Protocol: Iron-Catalyzed Aromatic Bromination

• To a solution of 2-chloro-4-methyltoluene (1.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane), add iron powder (0.05 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add bromine (1.05 eq) dropwise to the stirred solution. The color of the bromine should discharge as it reacts.

• After the addition is complete, allow the reaction to stir at room temperature and monitor its progress by GC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate to remove excess bromine.

• Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the product mixture by fractional distillation or column chromatography.

Issue 2: Formation of Dibrominated Products

Problem: Significant amounts of dibrominated byproducts are observed, reducing the yield of the desired monobrominated product.

Root Cause Analysis: The product of the initial bromination is still activated towards further electrophilic substitution, leading to the formation of dibrominated species.

Troubleshooting Steps:

• Control Stoichiometry: Carefully control the stoichiometry of bromine, using only a slight excess (e.g., 1.05 equivalents).

• Slow Addition: Add the bromine slowly to the reaction mixture to maintain a low concentration of the brominating agent at any given time.

• Monitor the Reaction: Closely monitor the reaction progress by GC-MS and stop the reaction once the starting material is consumed to the desired level, before significant dibromination occurs.

Condition	Monobrominated Product Yield	Dibrominated Product Yield	Notes
1.05 eq Br₂, 0 °C to rt	High	Low	Controlled addition is key.
>1.2 eq Br₂, rt	Moderate to Low	High	Excess bromine leads to over-bromination.

Issue 3: Competing Aromatic Bromination during Benzylic Bromination

Problem: When targeting benzylic bromination, significant amounts of ring-brominated side products are formed.

Root Cause Analysis: The conditions for benzylic bromination can sometimes promote electrophilic aromatic substitution, especially if trace amounts of acid are present or if the reaction is not conducted in the strict absence of Lewis acidic catalysts.

Troubleshooting Steps:

• Choice of Brominating Agent: Use N-bromosuccinimide (NBS) as the bromine source. NBS maintains a low concentration of bromine in the reaction mixture, which favors the radical pathway over the electrophilic pathway.

• Radical Initiator: Use a radical initiator like AIBN or benzoyl peroxide to initiate the reaction at a lower temperature than that required for thermal initiation, further disfavoring the ionic pathway.

• Light Source: The use of a UV lamp or even a high-wattage visible light lamp can efficiently initiate the radical chain reaction.

• Solvent: Carbon tetrachloride (CCl₄) is a traditional solvent for these reactions, but due to its toxicity, less hazardous alternatives like 1,2-dichloroethane or acetonitrile can be used[2].

• Acid Scavenger: The addition of a non-nucleophilic base, such as calcium carbonate, can neutralize any trace amounts of HBr formed, which can catalyze electrophilic bromination.

Experimental Protocol: Benzylic Bromination with NBS

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-chloro-4-methyltoluene (1.0 eq), N-bromosuccinimide (1.1 eq), and a catalytic amount of AIBN (0.02 eq) in a suitable solvent (e.g., carbon tetrachloride).

• Heat the mixture to reflux while irradiating with a UV lamp.

• Monitor the reaction by TLC or GC-MS. The reaction is typically complete when the solid NBS has been consumed and is no longer visible.

• Cool the reaction mixture to room temperature and filter off the succinimide byproduct.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Diagrams

Caption: Electrophilic aromatic bromination pathway and side reactions.

Caption: Benzylic bromination pathway and competing side reaction.

Frequently Asked Questions (FAQs)

Q1: How can I analyze the product mixture to determine the isomer ratio?

A1: Gas chromatography-mass spectrometry (GC-MS) is the ideal technique for analyzing the product mixture. The different isomers will have distinct retention times on the GC column, allowing for their separation and quantification. The mass spectrum of each isomer will show a characteristic molecular ion peak and fragmentation pattern, which can be used for identification. For bromo-2-chloro-4-methyltoluene, the molecular ion will exhibit a characteristic isotopic pattern due to the presence of both bromine and chlorine.

Q2: What is the expected regioselectivity for the electrophilic bromination of 2-chloro-4-methyltoluene?

A2: The methyl group is a stronger activating group than the deactivating chloro group. Therefore, the positions ortho to the methyl group (positions 3 and 5) are the most activated. Bromination at position 3 is sterically hindered by the adjacent chloro group. Thus, the major product is expected to be 5-bromo-2-chloro-4-methyltoluene . However, the formation of 3-bromo-2-chloro-4-methyltoluene is also expected as a significant byproduct. The exact ratio will depend on the reaction conditions.

Q3: Can I use liquid bromine for benzylic bromination?

A3: While it is possible to use liquid bromine with light initiation for benzylic bromination, it is generally less selective than using NBS. Liquid bromine is more likely to cause side reactions, including electrophilic aromatic substitution and the formation of dibrominated products on the side chain.

Q4: My benzylic bromination reaction is not going to completion. What should I do?

A4: Ensure that your radical initiator (AIBN) is fresh, as it can decompose over time. Also, check the intensity of your light source. If the reaction is still sluggish, you can try a different solvent or a slightly higher temperature. However, be cautious as higher temperatures can lead to more side reactions.

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.

• Olah, G. A., Kuhn, S. J., Flood, S. H., & Hardie, B. A. (1964). Aromatic Substitution. XIV. Ferric Chloride Catalyzed Bromination of Benzene and Alkylbenzenes with Bromine in Nitromethane Solution. Journal of the American Chemical Society, 86(6), 1039–1044. [Link]

• Pearson, D. E., & Buehler, C. A. (1974).

• Djerassi, C. (1948). Brominations with N-Bromosuccinimide and Related Compounds. The Wohl-Ziegler Reaction. Chemical Reviews, 43(2), 271–317. [Link]

• Futamura, S., & Zong, Z. M. (1992). Lewis acid-catalyzed benzylic bromination of alkylbenzenes with N-bromosuccinimide. Bulletin of the Chemical Society of Japan, 65(1), 345-347. [Link]

Sources

• 1. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Solvent Selection for Nucleophilic Substitution with 1-(Bromomethyl)-2-chloro-4-methylbenzene

Welcome to our dedicated technical support guide for researchers, chemists, and drug development professionals. This document provides in-depth guidance and troubleshooting for nucleophilic substitution reactions involving the versatile reagent, 1-(bromomethyl)-2-chloro-4-methylbenzene. Our focus is to elucidate the critical role of solvent selection in directing reaction pathways, maximizing yield, and minimizing impurities.

Section 1: Understanding the Substrate and Core Principles

Q1: What are the key structural features of 1-(bromomethyl)-2-chloro-4-methylbenzene that dictate its reactivity?

A: The reactivity of 1-(bromomethyl)-2-chloro-4-methylbenzene is primarily governed by the fact that it is a primary benzylic halide . Let's break this down:

• Primary (1°) Halide: The bromine atom is attached to a carbon that is bonded to only one other carbon atom. Generally, primary halides strongly favor the SN2 mechanism due to minimal steric hindrance.[1]

• Benzylic Position: The carbon bearing the bromine is directly attached to a benzene ring. This is a crucial feature. It allows for the stabilization of a positive charge (carbocation) through resonance with the aromatic ring if the leaving group departs. This unique stability makes an SN1 pathway, which is typically disfavored for primary halides, a viable possibility.[2]

Therefore, this substrate sits at a mechanistic crossroads, and its reaction pathway can be effectively controlled by other experimental factors, most notably the choice of solvent and nucleophile.[3]

Q2: Can this reaction proceed via SN1, SN2, or both? What are the determining factors?

A: Yes, 1-(bromomethyl)-2-chloro-4-methylbenzene can react via both SN1 and SN2 mechanisms. The dominant pathway is determined by a careful selection of the reaction conditions.[3]

• SN2 Pathway: This pathway is favored by the use of strong nucleophiles (e.g., CN⁻, N₃⁻, RS⁻) in a polar aprotic solvent (e.g., DMF, DMSO, acetone).[1][4] The SN2 reaction is a single, concerted step where the nucleophile attacks the electrophilic carbon at the same time as the bromide leaving group departs.[5]

• SN1 Pathway: This pathway is favored by weak nucleophiles (e.g., H₂O, ROH) in a polar protic solvent (e.g., ethanol, methanol, water).[1][2] The polar protic solvent facilitates the reaction by stabilizing both the carbocation intermediate and the departing bromide ion through hydrogen bonding and dipole-dipole interactions.[6][7][8]

The flowchart below provides a visual guide for predicting the reaction mechanism based on your chosen conditions.

Caption: Decision flow for SN1 vs. SN2 pathway selection.

Section 2: FAQs on Solvent Selection

Q3: Which class of solvents is recommended for promoting an SN2 reaction, and why?

A: For an efficient SN2 reaction, polar aprotic solvents are the superior choice.[1][4] Common examples include Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), acetone, and acetonitrile.

The rationale is based on how these solvents interact with the nucleophile. For an SN2 reaction, you typically use a salt (e.g., sodium cyanide, NaCN).

• Polar aprotic solvents are polar enough to dissolve the salt, solvating the cation (Na⁺) effectively.

• Crucially, they do not have acidic protons and cannot form strong hydrogen bonds with the anion (the nucleophile, CN⁻).[9]

• This leaves the nucleophile "naked" and highly reactive, allowing it to readily attack the substrate and accelerate the SN2 reaction.[4]

Q4: When would I choose a polar protic solvent, and what are the associated risks?

A: You would choose a polar protic solvent (e.g., ethanol, methanol, water) specifically when you want to promote an SN1 reaction . These solvents excel at stabilizing the resonance-stabilized benzylic carbocation and the bromide leaving group through hydrogen bonding, which lowers the energy barrier for the rate-determining step of the SN1 mechanism.[7][8]

However, there are significant risks:

• Solvolysis: The solvent itself is a nucleophile (albeit a weak one). It can attack the carbocation intermediate, leading to the formation of an ether (if using an alcohol solvent) or an alcohol (if using water) as a major byproduct.

• Slowing SN2 Reactions: If you use a polar protic solvent with a strong, anionic nucleophile, the solvent molecules will form a "cage" around the nucleophile through hydrogen bonding.[4][10] This solvation shell stabilizes the nucleophile, reduces its reactivity, and dramatically slows down the desired SN2 reaction.[1][9]

Caption: Solvation effects on a nucleophile in different solvent types.

Q5: My reaction is slow or incomplete. Could the solvent be the issue?

A: Absolutely. If you are attempting an SN2 reaction with a strong nucleophile but have chosen a polar protic solvent, the reaction rate will be significantly diminished due to the "caging" effect described above.[10] Additionally, poor solubility of either the substrate or the nucleophilic salt in the chosen solvent can lead to a heterogeneous mixture and slow reaction rates. Ensure your solvent can adequately dissolve all reactants at the reaction temperature.[11]

Q6: I'm observing unwanted side products. How can solvent choice help mitigate this?

A: The primary solvent-related side reaction is solvolysis, which occurs in SN1 conditions with protic solvents. If you are isolating an ether or alcohol byproduct instead of your desired product, it confirms that an SN1 pathway is occurring and the solvent is participating in the reaction. To prevent this, you must switch to a polar aprotic solvent to favor the SN2 pathway. While elimination reactions are a common side reaction for secondary and tertiary halides, they are generally not a major concern for primary benzylic halides like this substrate.

Q7: My starting material and nucleophile won't dissolve. What should I do?

A: This is a common challenge, especially when using an ionic salt (nucleophile) with a nonpolar organic substrate. The ideal solvent must bridge this polarity gap. Polar aprotic solvents like DMF and DMSO are often the best solution as they possess both a high dielectric constant to dissolve ionic species and organic character to dissolve the substrate.[4] If you are constrained to a less polar solvent system (e.g., THF, acetonitrile), gentle heating may improve solubility. In more challenging cases, the use of a phase-transfer catalyst can be explored to shuttle the nucleophile into the organic phase.

Section 3: Troubleshooting Guide

Symptom	Possible Cause (Solvent-Related)	Suggested Solution
Low or No Conversion	Incorrect solvent type for desired mechanism: Using a polar protic solvent (e.g., ethanol) for an SN2 reaction is deactivating the nucleophile.[4][10]	For SN2, switch to a polar aprotic solvent like DMF or DMSO to enhance nucleophile reactivity.
Poor Solubility: Reactants are not sufficiently dissolved to interact.	Choose a solvent that dissolves all components. DMF and DMSO are good starting points. Gentle heating can also be effective.
Major Solvolysis Byproduct	SN1 Pathway Dominating: The use of a polar protic solvent is promoting carbocation formation and subsequent attack by the solvent.[7]	To obtain the product from nucleophilic attack, force an SN2 pathway. Use a strong nucleophile in a polar aprotic solvent (e.g., acetone, DMF).
Reaction Stalls	Inadequate Polarity: The chosen solvent may not be polar enough to stabilize the transition state of the reaction.	Move to a more polar solvent within the same class (e.g., from THF to Acetone or DMF for an SN2 reaction).
Inconsistent Results	Solvent Purity/Water Content: "Anhydrous" aprotic solvents can absorb atmospheric moisture, introducing a protic contaminant that interferes with SN2 reactions.	Use freshly opened or properly dried solvents. Run reactions under an inert atmosphere (N₂ or Ar) if they are particularly sensitive.

Section 4: Data & Protocols

Table 1: Properties of Common Solvents for Nucleophilic Substitution

Solvent	Formula	Type	Dielectric Constant (ε) at 20°C	Suitability for SN1	Suitability for SN2
Water	H₂O	Polar Protic	80.1	Excellent (High risk of solvolysis)	Very Poor
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Polar Aprotic	46.7	Poor	Excellent
Dimethylformamide (DMF)	(CH₃)₂NC(O)H	Polar Aprotic	36.7	Poor	Excellent
Acetonitrile	CH₃CN	Polar Aprotic	37.5	Moderate	Good
Methanol	CH₃OH	Polar Protic	32.7	Good	Poor
Ethanol	CH₃CH₂OH	Polar Protic	24.5	Good	Poor
Acetone	(CH₃)₂CO	Polar Aprotic	20.7	Poor	Good
Tetrahydrofuran (THF)	C₄H₈O	Polar Aprotic*	7.6	Very Poor	Moderate

*THF is often considered borderline polar aprotic and is less polar than other members of its class.

Experimental Protocol: SN2 Synthesis of 2-Chloro-4-methyl-1-(phenoxymethyl)benzene

This protocol details a representative SN2 reaction using sodium phenoxide as the nucleophile and DMF as the solvent.

Materials:

• 1-(Bromomethyl)-2-chloro-4-methylbenzene (1.0 eq)

• Sodium Phenoxide (1.1 eq)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Saturated aq. Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated aq. NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂), add sodium phenoxide (1.1 eq).

• Solvent Addition: Add anhydrous DMF via syringe to create a ~0.5 M solution with respect to the limiting reagent. Stir the suspension for 10 minutes.

• Substrate Addition: Dissolve 1-(bromomethyl)-2-chloro-4-methylbenzene (1.0 eq) in a minimal amount of anhydrous DMF and add it dropwise to the stirring suspension at room temperature.

• Reaction: Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Workup: Once the reaction is complete, pour the reaction mixture into a separatory funnel containing diethyl ether and an equal volume of water. Shake and separate the layers.

• Washing: Wash the organic layer sequentially with saturated aq. NaHCO₃ (2x) and brine (1x).

• Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by column chromatography on silica gel if necessary.

References

• Chemistry LibreTexts. (2021). 7.5: SN1 vs SN2. [Link]

• Quora. (2018). What is more reactive towards a nucleophilic substitution reaction, benzylic halide or vinyl halide?[Link]

• Chemistry Stack Exchange. (2017). Reactivity of benzyl halides towards nucleophilic substitution. [Link]

• Chemistry Steps. (n.d.). Polar Protic and Polar Aprotic Solvents. [Link]

• KPU Pressbooks. (n.d.). 7.5 SN1 vs SN2 – Organic Chemistry I. [Link]

• Chemistry LibreTexts. (2021). 4.7: Solvent Effects in Nucleophilic Substitution. [Link]

• Chemistry Steps. (n.d.). The Role of Solvent in SN1, SN2, E1 and E2 Reactions. [Link]

• Khan Academy. (n.d.). Reactions at the benzylic position. [Link]

• Chemistry Stack Exchange. (2020). Nucleophilic substitution in polar protic/aprotic solvents. [Link]

• University of Calgary. (n.d.). Ch 11 : Nucleophilic substitution of benzylic halides. [Link]

• Chemistry LibreTexts. (2015). 7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. [Link]

• Chemistry LibreTexts. (2021). 8.5: Mechanisms of Nucleophilic Substitution Reactions. [Link]

• Chemistry Stack Exchange. (2016). How are solvents chosen in organic reactions?[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Khan Academy [khanacademy.org]
• 4. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Troubleshooting Low Reactivity of 1-(Bromomethyl)-2-chloro-4-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 1-(Bromomethyl)-2-chloro-4-methylbenzene. This guide is designed to provide in-depth troubleshooting assistance and frequently asked questions to address challenges you may encounter during its use in chemical synthesis. As Senior Application Scientists, we combine established chemical principles with practical, field-tested insights to help you overcome reactivity issues and optimize your experimental outcomes.

Understanding the Reactivity Profile of 1-(Bromomethyl)-2-chloro-4-methylbenzene

1-(Bromomethyl)-2-chloro-4-methylbenzene is a substituted benzylic bromide, a class of compounds generally known for their enhanced reactivity in nucleophilic substitution reactions compared to simple alkyl halides. This heightened reactivity stems from the ability of the benzene ring to stabilize the transition state and any carbocation intermediates through resonance.[1]

However, the specific substituents on the aromatic ring of this molecule introduce a nuanced reactivity profile that can sometimes lead to lower-than-expected reaction rates. The ortho-chloro group is electron-withdrawing via induction and can exert steric hindrance, while the para-methyl group is electron-donating. The interplay of these effects governs the compound's susceptibility to SN1 and SN2 reaction pathways.

Troubleshooting Guide: Low to No Reactivity

This section addresses common scenarios of low reactivity in a question-and-answer format, providing potential causes and actionable solutions.

Question 1: I am seeing very slow or no conversion of my starting material in a nucleophilic substitution reaction. What are the likely causes?

Several factors, ranging from the reaction conditions to the integrity of the starting material, can contribute to sluggish reactions. Let's break down the possibilities.

Potential Cause 1: Suboptimal Reaction Pathway (SN1 vs. SN2)

The substitution pattern of 1-(Bromomethyl)-2-chloro-4-methylbenzene—a primary benzylic bromide with an ortho substituent—creates a delicate balance between SN1 and SN2 pathways.

• For SN2 Reactions: The ortho-chloro group can sterically hinder the backside attack of the nucleophile, slowing down the reaction rate.

• For SN1 Reactions: The electron-withdrawing nature of the ortho-chloro group can destabilize the benzylic carbocation intermediate, making this pathway less favorable than for an unsubstituted or electron-donating-group-substituted benzyl bromide.

Troubleshooting Steps:

• Favoring the SN2 Pathway:

  • Solvent Choice: Use a polar aprotic solvent such as acetone, DMF, or DMSO. These solvents solvate the cation of the nucleophilic salt but leave the anionic nucleophile relatively "bare" and more reactive.

  • Nucleophile Choice: Employ a strong, non-bulky nucleophile.

  • Temperature: While heating can increase the reaction rate, excessively high temperatures may favor elimination side reactions. A moderate temperature increase is often beneficial.

• Favoring the SN1 Pathway:

  • Solvent Choice: Use a polar protic solvent like ethanol, methanol, or water. These solvents can stabilize the carbocation intermediate through hydrogen bonding.

  • Nucleophile Choice: A weaker, neutral nucleophile is often sufficient.

  • Lewis Acid Catalysis: In some cases, the addition of a mild Lewis acid can facilitate the departure of the bromide leaving group, promoting carbocation formation.

Potential Cause 2: Purity and Stability of 1-(Bromomethyl)-2-chloro-4-methylbenzene

The purity and stability of your starting material are critical for successful reactions.

Troubleshooting Steps:

• Assess Purity:

  • NMR Spectroscopy: Obtain a ¹H NMR spectrum of your starting material. Look for the characteristic benzylic CH₂Br peak. The presence of significant impurities, such as the corresponding alcohol or dibenzyl ether, can indicate degradation.

  • Melting Point: If the material is a solid, a broad or depressed melting point compared to the literature value suggests the presence of impurities.

• Storage and Handling:

  • This compound is sensitive to moisture and light. It should be stored in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), and in a cool, dark place.

  • Over time, hydrolysis to the corresponding benzyl alcohol can occur, especially in the presence of atmospheric moisture. This alcohol impurity will not participate in the desired substitution reaction.

Potential Cause 3: Inactive Nucleophile or Reagents

The issue may not lie with the electrophile but with the other reaction components.

Troubleshooting Steps:

• Nucleophile Quality: Ensure your nucleophile is of high purity and has been stored correctly. For example, if using a salt like sodium cyanide, ensure it is dry.

• Base Activity (if applicable): In reactions requiring a base to deprotonate a nucleophile or neutralize a byproduct, verify the base's activity. For instance, carbonate bases can be hygroscopic and lose their efficacy.

Frequently Asked Questions (FAQs)

Q1: What are the expected byproducts in reactions with 1-(Bromomethyl)-2-chloro-4-methylbenzene?

• Hydrolysis Product: 2-Chloro-4-methylbenzyl alcohol is a common byproduct resulting from the reaction with trace water.

• Elimination Product: While less common for primary benzylic halides, strong, sterically hindered bases can promote the formation of the corresponding styrene derivative through an E2 mechanism.

• Dibenzyl Ether: Under certain conditions, especially with weaker nucleophiles or at higher temperatures, the initially formed alcohol product can react with another molecule of the starting bromide to form a dibenzyl ether.

Q2: How can I improve the yield and minimize side reactions?

• Inert Atmosphere: Running the reaction under an inert atmosphere (nitrogen or argon) will minimize hydrolysis.

• Anhydrous Conditions: Use anhydrous solvents and dry glassware to further prevent hydrolysis.

• Temperature Control: Maintain the lowest possible temperature that allows for a reasonable reaction rate to disfavor elimination and other side reactions.

• Order of Addition: In some cases, the slow addition of the benzylic bromide to a solution of the nucleophile can maintain a low concentration of the electrophile and minimize side reactions.

Q3: Can I use this compound in Grignard or other organometallic reactions?

The formation of a Grignard reagent from this compound can be challenging. The presence of the benzylic bromide functionality makes it susceptible to self-coupling reactions. Alternative organometallic reagents may be more suitable, but careful optimization of reaction conditions would be necessary.

Experimental Protocols & Data

Table 1: Solvent Properties and Their Influence on Reaction Pathways

Solvent	Dielectric Constant (ε)	Type	Favored Pathway	Rationale
Dimethyl Sulfoxide (DMSO)	47	Polar Aprotic	SN2	Poorly solvates anions, increasing nucleophile reactivity.
Dimethylformamide (DMF)	37	Polar Aprotic	SN2	Similar to DMSO, enhances nucleophile strength.
Acetone	21	Polar Aprotic	SN2	A good compromise for solubility and enhancing nucleophilicity.
Ethanol	24	Polar Protic	SN1	Stabilizes the carbocation intermediate through H-bonding.
Methanol	33	Polar Protic	SN1	Similar to ethanol, effective at stabilizing carbocations.
Water	80	Polar Protic	SN1	Highly effective at stabilizing ionic intermediates.

Protocol 1: General Procedure for a Test SN2 Reaction

This protocol provides a starting point for optimizing an SN2 reaction with a generic nucleophile (Nu⁻).

• Preparation: Dry all glassware in an oven at 120 °C overnight and cool under a stream of dry nitrogen or argon.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the nucleophile (1.2 equivalents) and anhydrous polar aprotic solvent (e.g., DMF, 0.1 M concentration relative to the substrate).

• Addition of Substrate: Dissolve 1-(Bromomethyl)-2-chloro-4-methylbenzene (1.0 equivalent) in a minimal amount of the anhydrous solvent and add it dropwise to the stirring solution of the nucleophile at room temperature.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Visualizing Reaction Pathways and Troubleshooting

Diagram 1: SN1 vs. SN2 Pathways for 1-(Bromomethyl)-2-chloro-4-methylbenzene

Caption: Competing SN1 and SN2 pathways and their challenges.

Diagram 2: Troubleshooting Workflow for Low Reactivity

Caption: A step-by-step decision tree for troubleshooting low reactivity.

References

• Master Organic Chemistry: Reactions on the “Benzylic” Carbon. [Link]

• PubChem: 1-(Bromomethyl)-2-chloro-4-methylbenzene. [Link]

• Chemistry LibreTexts: An Explanation of Substituent Effects. [Link]

• Chemistry Steps: Benzylic Bromination. [Link]

• Master Organic Chemistry: The Alkyl Halide Reaction Map. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Characterization of 1-(Bromomethyl)-2-chloro-4-methylbenzene

For researchers, synthetic chemists, and professionals in drug development, the unambiguous structural confirmation of novel and intermediate compounds is a cornerstone of scientific rigor. This guide provides an in-depth analysis of the spectroscopic characterization of 1-(Bromomethyl)-2-chloro-4-methylbenzene, a substituted toluene derivative with potential applications as a versatile building block in organic synthesis. While ¹H Nuclear Magnetic Resonance (NMR) spectroscopy stands as the primary tool for elucidating the structure of such molecules, a comprehensive characterization often involves a multi-technique approach.

This guide will delve into the detailed ¹H NMR spectral features of 1-(Bromomethyl)-2-chloro-4-methylbenzene, offering a predicted spectrum based on established principles of chemical shifts and coupling constants, supported by experimental data from analogous compounds. Furthermore, we will objectively compare the insights gained from ¹H NMR with those from complementary techniques, namely ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. This comparative analysis will equip the reader with the expertise to select the most appropriate analytical tools and interpret the resulting data with confidence.

The Power of Proton NMR: A Predicted ¹H NMR Spectrum of 1-(Bromomethyl)-2-chloro-4-methylbenzene

¹H NMR spectroscopy provides a detailed map of the proton environments within a molecule. For 1-(Bromomethyl)-2-chloro-4-methylbenzene, we can predict the chemical shifts (δ), multiplicities, and coupling constants (J) of the distinct proton signals. This prediction is grounded in the foundational principles of substituent effects on aromatic systems and validated by comparing with experimental data from structurally related molecules.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
a	~ 7.35	d	1H	~ 1.5	H-3
b	~ 7.18	dd	1H	~ 8.0, 1.5	H-5
c	~ 7.10	d	1H	~ 8.0	H-6
d	~ 4.55	s	2H	-	-CH₂Br
e	~ 2.35	s	3H	-	-CH₃

Rationale Behind the Prediction:

The predicted chemical shifts are based on the known effects of electron-withdrawing (chloro and bromomethyl) and electron-donating (methyl) groups on the benzene ring.

• Aromatic Protons (a, b, c): The protons on the aromatic ring will appear in the region of δ 7.0-7.5 ppm. The exact positions are influenced by the substituents. The proton at position 3 (H-3) is ortho to the electron-withdrawing chlorine atom and will likely be the most downfield of the aromatic protons. The proton at position 5 (H-5) is ortho to the methyl group and meta to the chlorine, and will experience both shielding and deshielding effects, appearing in the mid-range. The proton at position 6 (H-6) is ortho to the bromomethyl group and meta to the methyl group, and is expected to be the most upfield of the aromatic signals. The splitting patterns arise from coupling with neighboring protons. H-3 will be a doublet due to coupling with H-5 (a small meta-coupling). H-5 will be a doublet of doublets due to coupling with both H-6 (ortho-coupling, ~8.0 Hz) and H-3 (meta-coupling, ~1.5 Hz). H-6 will be a doublet due to coupling with H-5 (ortho-coupling, ~8.0 Hz).

• Benzylic Protons (d): The two protons of the bromomethyl group (-CH₂Br) are expected to appear as a sharp singlet around δ 4.55 ppm.[1] The electronegative bromine atom significantly deshields these protons, shifting them downfield from a typical benzylic CH₂ group. The absence of adjacent protons results in a singlet.

• Methyl Protons (e): The three protons of the methyl group (-CH₃) will also appear as a singlet, as there are no adjacent protons to couple with. This signal is expected to be around δ 2.35 ppm, a typical region for methyl groups attached to a benzene ring.

A Comparative Analysis of Spectroscopic Techniques

While ¹H NMR is highly informative, a multi-faceted approach provides a more robust characterization. Here, we compare ¹H NMR with ¹³C NMR, Mass Spectrometry, and IR Spectroscopy for the analysis of 1-(Bromomethyl)-2-chloro-4-methylbenzene.

Analytical Technique	Information Provided	Advantages	Limitations
¹H NMR	- Number of distinct proton environments- Chemical environment of each proton- Relative number of protons in each environment- Connectivity of protons (through coupling)	- High resolution and sensitivity- Provides detailed structural information- Non-destructive	- Requires deuterated solvents- Complex spectra for large molecules
¹³C NMR	- Number of distinct carbon environments- Chemical environment of each carbon	- Complements ¹H NMR data- Useful for identifying quaternary carbons	- Lower natural abundance of ¹³C results in lower sensitivity- Longer acquisition times
Mass Spectrometry (EI)	- Molecular weight of the compound- Elemental composition (with high resolution MS)- Fragmentation pattern provides structural clues	- High sensitivity- Provides molecular weight information	- Can be a destructive technique- Isomers may have similar fragmentation patterns
IR Spectroscopy	- Presence of specific functional groups	- Fast and simple to perform- Good for identifying key functional groups	- Provides limited information on the overall molecular skeleton- Complex spectra can be difficult to interpret fully

¹³C NMR Spectroscopy: The Carbon Skeleton

¹³C NMR spectroscopy provides information about the carbon framework of the molecule. For 1-(Bromomethyl)-2-chloro-4-methylbenzene, we would expect to see eight distinct signals, corresponding to the eight carbon atoms in different chemical environments.

Predicted ¹³C NMR Chemical Shifts:

• Aromatic Carbons: Six signals in the δ 120-140 ppm region. The carbons attached to the substituents (-Cl, -CH₂Br, -CH₃) will have their chemical shifts significantly influenced.

• Benzylic Carbon: One signal for the -CH₂Br carbon, expected around δ 30-35 ppm.

• Methyl Carbon: One signal for the -CH₃ carbon, expected around δ 20-25 ppm.

Mass Spectrometry: Molecular Weight and Fragmentation

Electron Ionization Mass Spectrometry (EI-MS) would provide the molecular weight of 1-(Bromomethyl)-2-chloro-4-methylbenzene (C₈H₈BrCl), which is 218.98 g/mol . A key feature would be the isotopic pattern of the molecular ion peak due to the presence of bromine (⁷⁹Br and ⁸¹Br in a ~1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in a ~3:1 ratio). The most characteristic fragmentation would be the loss of the bromine atom to form a stable benzyl cation at m/z 139/141.[2]

Infrared Spectroscopy: Functional Group Identification

IR spectroscopy is excellent for identifying the presence of specific functional groups. For 1-(Bromomethyl)-2-chloro-4-methylbenzene, the key expected absorption bands would be:

• C-H stretching (aromatic): ~3100-3000 cm⁻¹

• C-H stretching (aliphatic): ~3000-2850 cm⁻¹

• C=C stretching (aromatic): ~1600 and 1475 cm⁻¹

• C-H bending (aromatic): ~800-900 cm⁻¹ (indicative of the substitution pattern)

• C-Br stretching: ~700-600 cm⁻¹[3]

Experimental Protocols

¹H NMR Spectroscopy

Sample Preparation:

• Accurately weigh approximately 5-10 mg of 1-(Bromomethyl)-2-chloro-4-methylbenzene.

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.[4][5]

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Cap the NMR tube securely.

Data Acquisition:

• Insert the sample into the NMR spectrometer.

• Lock the spectrometer onto the deuterium signal of the CDCl₃.

• Shim the magnetic field to achieve optimal homogeneity.

• Acquire the ¹H NMR spectrum using a standard pulse sequence (e.g., a single 90° pulse).

• Process the free induction decay (FID) by applying a Fourier transform, phase correction, and baseline correction.

• Integrate the signals and reference the spectrum to the TMS signal at 0.00 ppm.

Caption: Workflow for ¹H NMR analysis.

Mass Spectrometry (EI-MS)

Sample Introduction:

• Dissolve a small amount of the sample in a volatile solvent (e.g., dichloromethane or methanol).

• Introduce the sample into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).

Data Acquisition:

• Ionize the sample using a standard electron energy of 70 eV.

• Scan a mass range appropriate for the expected molecular weight (e.g., m/z 50-300).

• Acquire the mass spectrum.

Caption: Workflow for EI-MS analysis.

Infrared Spectroscopy (ATR-FTIR)

Sample Preparation:

• Ensure the ATR crystal is clean.

• Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Apply pressure to ensure good contact between the sample and the crystal.

Data Acquisition:

• Collect a background spectrum of the empty ATR crystal.

• Collect the sample spectrum.

• The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the absorbance or transmittance spectrum.

Caption: Workflow for ATR-FTIR analysis.

Conclusion

The structural elucidation of 1-(Bromomethyl)-2-chloro-4-methylbenzene is most effectively achieved through ¹H NMR spectroscopy, which provides a wealth of information regarding the proton framework of the molecule. However, for unequivocal characterization, a synergistic approach employing ¹³C NMR, mass spectrometry, and IR spectroscopy is highly recommended. Each technique offers unique and complementary insights, and together they provide a comprehensive and self-validating dataset that confirms the identity, purity, and structure of the target compound. This guide serves as a foundational resource for researchers, enabling them to make informed decisions on analytical strategies and to interpret the resulting data with a high degree of confidence.

References

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• The University of Liverpool Repository. (n.d.). PREDICTION OF ¹H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. Retrieved from [Link]

• Leah4sci. (2020, January 30). H-NMR Predicting Molecular Structure Using Formula + Graph [Video]. YouTube. Retrieved from [Link]

• SpectraBase. (n.d.). Benzylbromide. Retrieved from [Link]

• T3DB. (2009, June 22). Benzyl bromide (T3D1776). Retrieved from [Link]

• UTHSCSA. (n.d.). Step-by-step procedure for NMR data acquisition. Retrieved from [Link]

• Specac Ltd. (n.d.). Everything You Need to Know About ATR-FTIR Spectroscopy. Retrieved from [Link]

• UCLA Chemistry & Biochemistry. (n.d.). Illustrated Glossary of Organic Chemistry - Fragment ion. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR Absorption Table. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, December 3). How To Determine The Number of Signals In a H NMR Spectrum [Video]. YouTube. Retrieved from [Link]

• University of Tübingen. (n.d.). A GUIDE TO INTERPRETING MASS SPECTRA. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• R-NMR. (n.d.). SOP data acquisition. Retrieved from [Link]

• Bruker. (n.d.). Guide to FT-IR Spectroscopy. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 1). 4.4: Interpreting Electron Ionization Mass Spectra. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. chem.ucla.edu [chem.ucla.edu]
• 3. IR Absorption Table [webspectra.chem.ucla.edu]
• 4. organomation.com [organomation.com]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]

A Comparative Guide to the Electrophilicity of Substituted Benzyl Bromides for Researchers and Drug Development Professionals

In the landscape of synthetic chemistry and drug development, the reactivity of electrophilic reagents is a cornerstone of molecular design and synthesis. Substituted benzyl bromides are a class of compounds frequently employed as alkylating agents, making a nuanced understanding of their electrophilicity paramount for predictable and efficient reaction outcomes. This guide provides an in-depth comparison of the electrophilicity of various substituted benzyl bromides, supported by experimental data and theoretical insights, to empower researchers in making informed decisions for their synthetic strategies.

The Crucial Role of Substituents in Modulating Benzyl Bromide Reactivity

The electrophilicity of a benzyl bromide is fundamentally dictated by the stability of the carbocationic character that develops at the benzylic carbon during nucleophilic substitution reactions. The substituents on the aromatic ring play a critical role in modulating this stability through a combination of inductive and resonance effects. Electron-donating groups (EDGs) tend to decrease electrophilicity by stabilizing the ground state and destabilizing the transition state for SN2 reactions, while electron-withdrawing groups (EWGs) enhance electrophilicity by destabilizing the ground state and stabilizing the electron-deficient transition state.

This relationship is elegantly quantified by the Hammett equation, which correlates reaction rates of substituted aromatic compounds with the electronic properties of the substituents.[1][2]

Experimental Quantification of Electrophilicity: Kinetic Studies

A reliable method to quantify the electrophilicity of substituted benzyl bromides is through the measurement of their reaction rates with a common nucleophile. Kinetic studies, often employing conductometric or spectroscopic techniques, provide second-order rate constants (k₂) that serve as a direct measure of reactivity.

Comparative Kinetic Data

The following table summarizes the experimentally determined second-order rate constants for the reaction of various para- and meta-substituted benzyl bromides with benzylamine in methanol at 298 K.[1]

Substituent (Position)	Hammett Constant (σ)	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Relative Reactivity (k₂ / k₂(H))
p-OCH₃	-0.27	0.0018	0.45
p-CH₃	-0.17	0.0025	0.63
H	0.00	0.0040	1.00
m-CH₃	-0.07	0.0036	0.90
p-Cl	0.23	0.0079	1.98
p-NO₂	0.78	0.0450	11.25

Analysis of the Data:

The data clearly demonstrates the profound impact of substituents on the electrophilicity of benzyl bromide.

• Electron-Donating Groups (EDGs): Substituents like p-methoxy (-OCH₃) and p-methyl (-CH₃) decrease the reaction rate compared to the unsubstituted benzyl bromide. This is because they donate electron density to the aromatic ring, which in turn destabilizes the developing negative charge on the bromine atom in the SN2 transition state.

• Electron-Withdrawing Groups (EWGs): Conversely, electron-withdrawing groups like p-chloro (-Cl) and particularly p-nitro (-NO₂) significantly increase the reaction rate. These groups withdraw electron density, making the benzylic carbon more electron-deficient and thus more susceptible to nucleophilic attack. The p-nitro substituted benzyl bromide is over 11 times more reactive than the parent compound.

This trend is consistent with a classic SN2 reaction mechanism, where the rate-determining step involves the backside attack of the nucleophile on the benzylic carbon.[3][4]

Visualizing the Reaction Mechanism and Experimental Workflow

To further elucidate the concepts discussed, the following diagrams illustrate the SN2 reaction mechanism and a typical experimental workflow for kinetic analysis.

Caption: Experimental workflow for kinetic analysis of benzyl bromide reactivity.

Experimental Protocol: Conductometric Measurement of Reaction Rates

The following is a detailed, step-by-step methodology for determining the second-order rate constant of the reaction between a substituted benzyl bromide and a nucleophile (e.g., benzylamine) in methanol. [1][5] Materials and Equipment:

• Substituted benzyl bromide

• Benzylamine

• Anhydrous methanol

• Conductivity meter with a conductivity cell

• Constant temperature water bath

• Volumetric flasks and pipettes

• Stopwatch

Procedure:

• Solution Preparation:

  • Prepare a stock solution of the substituted benzyl bromide in anhydrous methanol (e.g., 0.1 M).

  • Prepare a stock solution of benzylamine in anhydrous methanol (e.g., 0.1 M).

  • From these stock solutions, prepare the final reactant solutions at the desired concentrations (e.g., 0.01 M for both). It is crucial to prepare the benzyl bromide solution fresh before each experiment to minimize potential solvolysis. [1]

• Thermostating:

  • Place the solutions of the benzyl bromide and benzylamine in separate, sealed containers in a constant temperature water bath set to the desired reaction temperature (e.g., 298 K) for at least 30 minutes to allow them to reach thermal equilibrium.

• Kinetic Run:

  • Pipette a known volume of the benzylamine solution into the thermostated conductivity cell.

  • Simultaneously start the stopwatch and add a known volume of the thermostated benzyl bromide solution to the conductivity cell.

  • Immediately begin recording the conductivity of the solution at regular time intervals (e.g., every 30 seconds) for a duration sufficient to observe a significant change in conductivity (typically 2-3 half-lives).

• Data Analysis:

  • The reaction produces an ionic product (in this case, a substituted dibenzylammonium bromide), which leads to an increase in the conductivity of the solution over time.

  • The second-order rate constant (k₂) can be determined by plotting 1/(C₀ - x) against time, where C₀ is the initial concentration of the reactants and x is the concentration of the product at time t. The slope of this line will be equal to k₂. Alternatively, specialized software can be used to fit the conductivity data to a second-order rate equation.

Theoretical Insights: The Role of the LUMO

Computational chemistry provides a powerful tool to understand the intrinsic electrophilicity of molecules. The energy of the Lowest Unoccupied Molecular Orbital (LUMO) is a key indicator of a molecule's ability to accept electrons. A lower LUMO energy corresponds to a greater electrophilicity.

Quantum mechanical calculations have shown a strong correlation between the LUMO energy of substituted benzyl bromides and their experimentally observed reactivity. [6][7]Electron-withdrawing substituents lower the LUMO energy, making the molecule a better electron acceptor and thus more electrophilic. Conversely, electron-donating substituents raise the LUMO energy, decreasing electrophilicity.

Conclusion: A Predictive Framework for Reactivity

The electrophilicity of substituted benzyl bromides is a tunable property that can be rationally controlled through the judicious choice of aromatic substituents. This guide has demonstrated that:

• Electron-withdrawing groups enhance electrophilicity , leading to faster reaction rates in nucleophilic substitution reactions.

• Electron-donating groups diminish electrophilicity , resulting in slower reaction rates.

• Kinetic studies provide a robust experimental method for quantifying these differences in reactivity.

• Computational chemistry, specifically the analysis of LUMO energies , offers a theoretical framework that complements experimental findings and aids in the prediction of reactivity.

For researchers in drug development and synthetic chemistry, a thorough understanding of these principles is essential for designing efficient and selective synthetic routes. By leveraging the predictable nature of substituent effects, chemists can fine-tune the reactivity of benzyl bromide-based reagents to meet the specific demands of their target molecules.

References

• Experimental and Quantum Mechanical Study of Nucleophilic Substitution Reactions of meta- and para-Substituted Benzyl Bromides with Benzylamine in Methanol: Synergy Between Experiment and Theory. Australian Journal of Chemistry, CSIRO Publishing. [Link]

• Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxya. RSC Advances, Royal Society of Chemistry. [Link]

• Nucleophilic Substitution Reactions of Meta- and Para-Substituted Benzylamines with Benzyl Bromide in Methanol Medium. ResearchGate. [Link]

• Computational Analysis of Electron-Donating and Withdrawing Effects on Asymmetric Viologens for Enhanced Electrochromic Performance. MDPI. [Link]

• (PDF) Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile. ResearchGate. [Link]

• Mechanism of Solvolyses of Substituted Benzyl Bromides in 80 % Ethanol. ResearchGate. [Link]

• Selectivity of Aryl and Benzylic Bromination. University of Glasgow. [Link]

• mechanisms of nucleophilic substitution. UCL Discovery. [Link]

• DFT studies on vibrational and electronic spectra, HOMO–LUMO, MEP, HOMA, NBO and molecular docking analysis of benzyl-3-N-(2,4,5-trimethoxyphenylmethylene)hydrazinecarbodithioate. PubMed Central. [Link]

• Unit 4: Free Energy Relationships. University of Calgary. [Link]

Sources

• 1. connectsci.au [connectsci.au]
• 2. Unit 4: Free Energy Relationships [research.cm.utexas.edu]
• 3. researchgate.net [researchgate.net]
• 4. theses.gla.ac.uk [theses.gla.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. DFT studies on vibrational and electronic spectra, HOMO–LUMO, MEP, HOMA, NBO and molecular docking analysis of benzyl-3-N-(2,4,5-trimethoxyphenylmethylene)hydrazinecarbodithioate - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Kinetic Studies of Nucleophilic Substitution on Substituted Benzyl Bromides

For researchers, scientists, and professionals in drug development, a deep understanding of reaction kinetics is paramount for predicting molecular behavior and optimizing synthetic pathways. This guide provides an in-depth technical comparison of the kinetic profiles of nucleophilic substitution reactions on substituted benzyl bromides. Moving beyond a simple recitation of facts, we will explore the underlying principles that govern these reactions, offering field-proven insights into experimental design and data interpretation.

The Duality of Mechanism: SN1 vs. SN2 Pathways in Benzyl Systems

Nucleophilic substitution on benzyl bromides occupies a fascinating mechanistic crossroads, with the potential to proceed via either a unimolecular (SN1) or a bimolecular (SN2) pathway. The choice between these two routes is not arbitrary; it is a direct consequence of the substrate's structure and the surrounding reaction conditions.

Benzyl halides are primary halides, which would typically suggest a preference for the SN2 mechanism to avoid the formation of an unstable primary carbocation. However, the benzylic position is unique. The proximity of the phenyl ring allows for the formation of a resonance-stabilized benzylic carbocation, making the SN1 pathway a viable alternative. This delicate balance means that the reaction's outcome can be readily influenced by several key factors.

Key Mechanistic Determinants:

• Nucleophile Strength: Strong nucleophiles favor the SN2 pathway, where the nucleophile is actively involved in the rate-determining step. Conversely, weak nucleophiles are more likely to participate in an SN1 reaction, attacking the carbocation intermediate after its formation.

• Solvent Polarity: Polar protic solvents, such as water and alcohols, are adept at stabilizing the carbocation intermediate of the SN1 pathway through hydrogen bonding, thereby accelerating this route. Polar aprotic solvents, like acetone or DMSO, do not solvate the nucleophile as effectively, leaving it more "naked" and reactive, which promotes the SN2 mechanism.

• Substituent Effects: The electronic nature of substituents on the benzene ring plays a crucial role in determining the reaction mechanism, a concept we will explore in detail using the Hammett equation.

Caption: Competing SN1 and SN2 pathways for nucleophilic substitution on benzyl bromides.

Quantifying Substituent Effects: The Hammett Relationship

The Hammett equation provides a powerful tool for quantifying the electronic influence of meta- and para-substituents on the reactivity of the benzylic carbon. It takes the form:

log(k/k₀) = σρ

where:

• k is the rate constant for the substituted benzyl bromide.

• k₀ is the rate constant for the unsubstituted benzyl bromide.

• σ (sigma) is the substituent constant, which reflects the electronic-donating or -withdrawing nature of the substituent.

• ρ (rho) is the reaction constant, which indicates the sensitivity of the reaction to substituent effects.

A plot of log(k/k₀) versus σ, known as a Hammett plot, can reveal significant details about the reaction mechanism.

• Negative ρ value: Indicates a buildup of positive charge in the transition state. This is characteristic of an SN1 reaction, where carbocation formation is the rate-determining step. Electron-donating groups (with negative σ values) stabilize this positive charge and accelerate the reaction.

• Positive ρ value: Suggests a buildup of negative charge in the transition state.

• Non-linear Hammett Plot: A break in the linearity of a Hammett plot can signify a change in the rate-determining step or a shift in the reaction mechanism as the substituents are varied.

Comparative Data on Substituent Effects:

The following table, compiled from various kinetic studies, illustrates the impact of different substituents on the relative rates of nucleophilic substitution on benzyl bromides.

Substituent (para-)	σ Value	Relative Rate (k/k₀) - Typical SN1 Conditions	Relative Rate (k/k₀) - Typical SN2 Conditions
-OCH₃	-0.27	~50	~0.8
-CH₃	-0.17	~5	~0.9
-H	0.00	1	1
-Cl	+0.23	~0.3	~1.5
-NO₂	+0.78	~0.01	~5

Note: The relative rates are illustrative and can vary depending on the specific nucleophile, solvent, and temperature.

This data clearly demonstrates that electron-donating groups significantly accelerate SN1 reactions, while electron-withdrawing groups have the opposite effect. In contrast, for SN2 reactions, electron-withdrawing groups can slightly accelerate the reaction by making the benzylic carbon more electrophilic, while electron-donating groups have a minor retarding effect.

Experimental Design for Kinetic Studies

The choice of experimental technique for monitoring the kinetics of these reactions is critical and depends on the reaction rate. Many of these reactions are too fast for conventional methods, necessitating the use of rapid kinetic techniques.

Conductometry: Monitoring Ionic Changes

Principle: Conductometry is a valuable technique when the reaction involves a change in the number or mobility of ions in solution. In the nucleophilic substitution of benzyl bromide, a neutral organic molecule and a nucleophile react to form a product and a bromide ion. The increase in the concentration of bromide ions leads to a corresponding increase in the electrical conductivity of the solution.

Experimental Protocol: Conductometric Measurement of the Reaction between a Substituted Benzyl Bromide and an Amine

• Solution Preparation:

  • Prepare a standard solution of the substituted benzyl bromide in a suitable solvent (e.g., methanol).

  • Prepare a standard solution of the nucleophile (e.g., benzylamine) in the same solvent.

• Instrumentation Setup:

  • Calibrate a conductivity meter and probe using standard potassium chloride solutions.

  • Place a known volume of the benzyl bromide solution in a thermostated reaction vessel equipped with a magnetic stirrer and the conductivity probe.

• Data Acquisition:

  • Allow the solution to equilibrate to the desired temperature.

  • Initiate the reaction by adding a known volume of the nucleophile solution.

  • Record the conductivity of the solution at regular time intervals until the reaction is complete (i.e., the conductivity reaches a stable value).

• Data Analysis:

  • The rate of the reaction can be determined by analyzing the change in conductivity over time. For a second-order reaction, a plot of 1/(C∞ - Ct) versus time will be linear, where C∞ is the conductivity at infinite time and Ct is the conductivity at time t. The slope of this line is proportional to the second-order rate constant.

Caption: Workflow for a conductometric kinetic study of nucleophilic substitution.

Stopped-Flow Spectrophotometry: For a Fleeting Glimpse of Fast Reactions

Principle: For reactions that are complete within milliseconds to seconds, stopped-flow spectrophotometry is the technique of choice. This method involves the rapid mixing of two reactant solutions and then stopping the flow to monitor the change in absorbance or fluorescence of a species in the reaction mixture over time.

Experimental Protocol: Stopped-Flow Analysis of a Fast Nucleophilic Substitution

• Solution Preparation:

A Senior Application Scientist's Guide to In Vitro Cytotoxicity of Alkylating Agents

This guide provides a comprehensive comparison of the in vitro cytotoxicity of various classes of alkylating agents, offering researchers, scientists, and drug development professionals a detailed understanding of their relative potencies and the experimental considerations for their evaluation. We will delve into the mechanisms of action, rationale for experimental design, and detailed protocols for assessing cytotoxicity, supported by comparative data.

Introduction to Alkylating Agents and In Vitro Cytotoxicity Testing

Alkylating agents are a cornerstone of cancer chemotherapy, exerting their cytotoxic effects by covalently attaching alkyl groups to DNA.[1][2] This modification disrupts DNA replication and transcription, ultimately leading to cell death.[1][2] While effective, their cytotoxicity is not limited to cancer cells, necessitating careful evaluation of their therapeutic index.[3] In vitro cytotoxicity assays are indispensable tools for the initial screening and characterization of these agents, providing crucial data on their potency and selectivity before advancing to preclinical and clinical studies.

This guide will focus on a comparative analysis of three major classes of alkylating agents:

• Nitrogen Mustards: Including Melphalan, Chlorambucil, and the prodrug Cyclophosphamide.

• Platinum-Based Agents: Featuring Cisplatin, Carboplatin, and Oxaliplatin.

• Nitrosoureas: Represented by Carmustine (BCNU) and Lomustine (CCNU).

We will explore their cytotoxic profiles in three well-characterized cancer cell lines: A549 (non-small cell lung cancer), MCF-7 (breast adenocarcinoma), and HCT-116 (colorectal carcinoma). The selection of these cell lines is based on their diverse origins and well-documented genetic backgrounds, which influence their susceptibility to different DNA-damaging agents.

The Armamentarium: A Closer Look at the Alkylating Agents

Mechanism of Action: A Unified Strategy with Diverse Tactics

All alkylating agents share a common mechanism of inducing DNA damage. They form highly reactive electrophilic intermediates that attack nucleophilic sites on DNA, primarily the N7 position of guanine.[4] The consequences of this alkylation are manifold and lead to cytotoxicity through several pathways:

• DNA Cross-linking: Bifunctional alkylating agents can form both intrastrand and interstrand cross-links in the DNA double helix. Interstrand cross-links are particularly cytotoxic as they prevent the separation of DNA strands, a prerequisite for both replication and transcription.

• Abnormal Base Pairing: Alkylation of a base can alter its hydrogen-bonding properties, leading to mispairing during DNA replication and subsequent mutations.

• DNA Strand Breaks: The cell's attempt to repair the alkylated adducts can lead to single- and double-strand breaks in the DNA backbone.

The following diagram illustrates the general mechanism of action of bifunctional alkylating agents.

Caption: General mechanism of action of bifunctional alkylating agents.

The Battlefield: Selecting the Right Cellular Models

The choice of cell lines is a critical determinant in the outcome and interpretation of in vitro cytotoxicity studies. The A549, MCF-7, and HCT-116 cell lines were selected for this guide due to their widespread use, distinct tissue origins, and differing molecular characteristics that influence their response to chemotherapy.

• A549 (Non-Small Cell Lung Carcinoma): This cell line is a valuable model for lung cancer research.[5][6][7][8][9] Its response to DNA-damaging agents can provide insights into the treatment of one of the most common and deadly cancers.

• MCF-7 (Breast Adenocarcinoma): As an estrogen receptor-positive (ER+) cell line, MCF-7 is a workhorse in breast cancer research, particularly for studying hormonal therapies and their interplay with cytotoxic agents.[10][11][12][13][14]

• HCT-116 (Colorectal Carcinoma): This cell line is known for its near-diploid karyotype and is often used in studies of DNA damage and repair, as well as apoptosis.[15][16][17][18][19] Its well-defined genetic background makes it a useful tool for mechanistic studies.

The genetic status of a cell line, particularly with respect to genes involved in DNA repair and apoptosis like TP53, can significantly impact its sensitivity to alkylating agents.[15] For instance, cells with deficient DNA repair pathways may exhibit increased sensitivity to these drugs.[2]

The Arsenal of Assessment: In Vitro Cytotoxicity Assays

A variety of in vitro assays are available to quantify the cytotoxic effects of chemical compounds. Each assay measures a different cellular parameter, and the choice of assay can influence the interpretation of the results. Here, we detail three commonly used colorimetric assays: the MTT, LDH, and Neutral Red Uptake assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a widely used method to assess cell viability by measuring the metabolic activity of mitochondria.[20]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to a purple formazan product. The amount of formazan produced is proportional to the number of living, metabolically active cells.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Drug Treatment: Prepare serial dilutions of the alkylating agents in complete growth medium. Remove the old medium from the wells and add 100 µL of the drug solutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the drugs) and a blank control (medium only). Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate the plate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Plot the percentage of viability against the drug concentration to determine the IC50 value (the concentration of the drug that inhibits 50% of cell growth).

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is a method to quantify cell death by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.[20]

Principle: LDH is a stable cytoplasmic enzyme that is released into the cell culture supernatant upon damage to the plasma membrane. The amount of LDH in the supernatant is proportional to the number of lysed cells.

• Cell Seeding and Drug Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2).

• Supernatant Collection: After the drug treatment period, centrifuge the 96-well plate at 250 x g for 5 minutes. Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a dye). Add the reaction mixture to each well containing the supernatant.

• Incubation and Absorbance Measurement: Incubate the plate at room temperature for a specified time (e.g., 30 minutes), protected from light. Measure the absorbance at the recommended wavelength (e.g., 490 nm) using a microplate reader.

• Data Analysis: Determine the amount of LDH released in each treatment group and express it as a percentage of the maximum LDH release (from cells treated with a lysis buffer).

Neutral Red Uptake (NRU) Assay

The Neutral Red Uptake assay assesses cell viability based on the ability of viable cells to incorporate and retain the supravital dye neutral red within their lysosomes.[6][20]

Principle: Neutral red is a weak cationic dye that readily penetrates cell membranes and accumulates in the lysosomes of viable cells. Damaged or dead cells have leaky lysosomes and do not retain the dye.

• Cell Seeding and Drug Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2).

• Neutral Red Incubation: After drug treatment, remove the medium and add medium containing a final concentration of 50 µg/mL neutral red. Incubate for 2-3 hours at 37°C.

• Washing and Dye Extraction: Remove the neutral red-containing medium and wash the cells with a wash solution (e.g., PBS). Add a destain solution (e.g., a solution of 1% acetic acid in 50% ethanol) to each well to extract the dye from the lysosomes.

• Absorbance Measurement: Gently shake the plate for 10 minutes to ensure complete solubilization of the dye. Measure the absorbance at approximately 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of neutral red uptake in treated cells relative to the control cells to determine cell viability.

Choosing the Right Assay: A Comparative Perspective

The choice of cytotoxicity assay depends on the specific research question and the mechanism of action of the compound being tested.

Assay	Principle	Advantages	Disadvantages
MTT	Measures mitochondrial metabolic activity	High throughput, relatively inexpensive, sensitive.[11]	Can be affected by compounds that alter mitochondrial respiration; requires a solubilization step.
LDH	Measures plasma membrane integrity	Simple, fast, non-destructive to remaining cells.	Less sensitive for early apoptotic events; can be influenced by serum LDH.[20]
Neutral Red	Measures lysosomal integrity	Sensitive to early cytotoxic events, reproducible.[6][20]	Can be influenced by compounds that alter lysosomal pH.

The Verdict: Comparative Cytotoxicity of Alkylating Agents

The following table summarizes the 50% growth inhibition (GI50) values for the selected alkylating agents in the A549, MCF-7, and HCT-116 cell lines, as obtained from the NCI-60 Human Tumor Cell Line Screen.[2] It is important to note that these values are the mean from multiple experiments and can vary depending on the specific experimental conditions. The GI50 is the concentration of the drug that causes a 50% reduction in the net protein increase.

Alkylating Agent	Class	A549 (Lung) GI50 (µM)	MCF-7 (Breast) GI50 (µM)	HCT-116 (Colon) GI50 (µM)
Melphalan	Nitrogen Mustard	27	2.8	2.8
Chlorambucil	Nitrogen Mustard	52	-	-
Cyclophosphamide	Nitrogen Mustard	210	-	-
Cisplatin	Platinum-Based	1.4	-	-
Carboplatin	Platinum-Based	100	-	-
Oxaliplatin	Platinum-Based	2.8	-	-
Carmustine (BCNU)	Nitrosourea	65	4.5	-
Lomustine (CCNU)	Nitrosourea	36	-	-

Data for some agent/cell line combinations were not available in the referenced NCI-60 dataset.

Interpretation of the Data:

• Potency Variation: There is a wide range of potencies among the different alkylating agents. For instance, in the A549 cell line, Cisplatin is significantly more potent than Carboplatin and Cyclophosphamide.

• Cell Line Specificity: The cytotoxicity of an alkylating agent can vary significantly between different cell lines. Melphalan, for example, is much more potent in the MCF-7 and HCT-116 cell lines compared to the A549 cell line. This highlights the importance of testing compounds in a panel of cell lines representing different cancer types.

• Intra-class Variation: Even within the same class of alkylating agents, there are notable differences in potency. Among the platinum-based drugs tested in A549 cells, Cisplatin is the most potent, followed by Oxaliplatin, with Carboplatin being the least potent.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for an in vitro cytotoxicity study of alkylating agents.

Caption: A typical workflow for in vitro cytotoxicity testing of alkylating agents.

Conclusion: A Data-Driven Approach to Drug Evaluation

This guide has provided a comparative overview of the in vitro cytotoxicity of several key alkylating agents. The data presented, in conjunction with the detailed experimental protocols and the rationale behind the selection of cellular models and assays, offers a solid foundation for researchers in the field of cancer drug discovery. The observed variations in potency and cell line specificity underscore the necessity of a multi-faceted and well-controlled experimental approach to accurately characterize the cytotoxic profile of these important therapeutic agents. By understanding the intricate interplay between the chemical properties of the drugs, the biological characteristics of the cancer cells, and the principles of the assays used for their evaluation, researchers can make more informed decisions in the quest for more effective and selective cancer therapies.

References

• NCI-60 Screening Methodology. (n.d.). Developmental Therapeutics Program, National Cancer Institute. [Link]

• How Do Alkylating Agents Work? Mechanism, Uses, and Side Effects Explained. (n.d.). Liv Hospital. [Link]

• Analysis of FDA-Approved Anti-Cancer Agents in the NCI60 Panel of Human Tumor Cell Lines. (2010). Molecular Cancer Therapeutics. [Link]

• In vitro cytotoxicity assays: comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. (2006). Toxicology Letters. [Link]

• Pharmacogenomics of in vitro response of the NCI-60 cancer cell line panel to Indian natural products. (2021). PLoS ONE. [Link]

• Generation of a Predictive Melphalan Resistance Index by Drug Screen of B-Cell Cancer Cell Lines. (2011). PLoS ONE. [Link]

• p53 overexpression increases chemosensitivity in multidrug resistant osteosarcoma cell lines. (2013). International Journal of Clinical and Experimental Pathology. [Link]

• Breast Cancer MCF-7 Cell Spheroid Culture for Drug Discovery and Development. (2022). Cancers. [Link]

• Chlorambucil-Bearing Hybrid Molecules in the Development of Potential Anticancer Agents. (2023). Molecules. [Link]

• Antitumor Activity against A549 Cancer Cells of Three Novel Complexes Supported by Coating with Silver Nanoparticles. (2022). Molecules. [Link]

• Characterization of an Oxaliplatin Sensitivity Predictor in a preclinical Murine Model of Colorectal Cancer. (2012). Clinical Cancer Research. [Link]

• DOT Language. (2024). Graphviz. [Link]

• IC50 values of chlorambucil (Cbl), cisplatin, cisplatin+2Cbl,... (n.d.). ResearchGate. [Link]

• What is the different between neutral red and MTT assay? (2015). ResearchGate. [Link]

• In Vitro Cytotoxicity Test Methods: MTT and Neutral Red Uptake. (2023). Journal of Health Sciences and Medicine. [Link]

• Comparative Study of the Mode of Action of Clinically Approved Platinum-Based Chemotherapeutics. (2020). International Journal of Molecular Sciences. [Link]

• HCT-116 colorectal cancer cells secrete chemokines which induce chemoattraction and intracellular calcium mobilization in NK92 cells. (2019). BMC Cancer. [Link]

• NCI60. (n.d.). PharmacoDB. [Link]

• IC50 values for doxorubicin and carboplatin after 72 h exposure, n = 3. (n.d.). figshare. [Link]

• IC 50 values of Oxaliplatin, NP-PEG-Pt and NP-TPGS-Pt against A549... (n.d.). ResearchGate. [Link]

• MCF-7 Cells—Changing the Course of Breast Cancer Research and Care for 45 Years. (2015). JNCI: Journal of the National Cancer Institute. [Link]

• Human colorectal cancer cell lines HCT116 and SW620. (2023). Cancer Management and Research. [Link]

• Graph Models for Biological Pathway Visualization: State of the Art and Future Challenges. (2019). Computer Graphics Forum. [Link]

• Selected GI 50 values (mm) determined from the NCI-60 five-dose screen for complex 15 and clinical anticancer drugs. (n.d.). ResearchGate. [Link]

• Cytotoxic Activity against A549 Human Lung Cancer Cells and ADMET Analysis of New Pyrazole Derivatives. (2022). Molecules. [Link]

• What is the reason behind the change in morphology of the MCF-7 cell line? (2014). ResearchGate. [Link]

• Alkylating antineoplastic agent. (n.d.). Wikipedia. [Link]

• Example Pathview graphs: (a) Graphviz view on a canonical signaling... (n.d.). ResearchGate. [Link]

• MTT assay was used to determine the IC50 of carmustine, separately or... (n.d.). ResearchGate. [Link]

• What are technical problems working with HCT116 colon cancer cell line ? how is it maintained and cultured to study the anticancer effects of a drug? (2021). ResearchGate. [Link]

• Characterization of resistant MCF-7 breast cancer cells developed by repeated cycles of photodynamic therapy. (2022). Frontiers in Pharmacology. [Link]

• Graphviz Examples and Tutorial. (n.d.). Sketchviz. [Link]

• Cinnamaldehyde-Rich Cinnamon Extract Induces Cell Death in Colon Cancer Cell Lines HCT 116 and HT-29. (2023). Antioxidants. [Link]

• a549 cell line: Topics by Science.gov. (n.d.). Science.gov. [Link]

• Cutoff value of IC50 for drug sensitivity in patient-derived tumor organoids in colorectal cancer. (2023). Signal Transduction and Targeted Therapy. [Link]

• Distribution of EC 50 values in log space for chlorambucil. Graph shows... (n.d.). ResearchGate. [Link]

• CYCLOPHOSPHAMIDE. (n.d.). CanMED: NDC. [Link]

• Cytotoxicity against A549 Human Lung Cancer Cell Line via the Mitochondrial Membrane Potential and Nuclear Condensation Effects of Nepeta paulsenii Briq., a Perennial Herb. (2022). Evidence-Based Complementary and Alternative Medicine. [Link]

• carboplatin injection, solution. (n.d.). Hospira, Inc. [Link]

• Leukemia cells are sensitized to temozolomide, carmustine and melphalan by the inhibition of O6-methylguanine-DNA methyltransferase. (2015). Oncology Letters. [Link]

• Carboplatin: Package Insert / Prescribing Information. (n.d.). Drugs.com. [Link]

• IC 50 values for oxaliplatin with and without the addition of 10µg/ ml mangiferin. (n.d.). ResearchGate. [Link]

• Cutoff value of IC50 for drug sensitivity in patient-derived tumor organoids in colorectal cancer. (2023). Signal Transduction and Targeted Therapy. [Link]

• The NCI Transcriptional Pharmacodynamics Workbench: a tool to examine dynamic expression profiling of therapeutic response in the NCI-60 cell line panel. (2018). Nucleic Acids Research. [Link]

• IC50 values of carboplatin and three platinum complexes in MCF-7 cell line. (n.d.). ResearchGate. [Link]

• How do alkylating agents (chemotherapy drugs) interact with tumor cells and minimize damage to normal healthy cells? (2025). Dr.Oracle. [Link]

Sources

• 1. Pharmacogenomics of in vitro response of the NCI-60 cancer cell line panel to Indian natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of FDA-Approved Anti-Cancer Agents in the NCI60 Panel of Human Tumor Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Antitumor Activity against A549 Cancer Cells of Three Novel Complexes Supported by Coating with Silver Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. science.gov [science.gov]
• 8. Cytotoxicity against A549 Human Lung Cancer Cell Line via the Mitochondrial Membrane Potential and Nuclear Condensation Effects of Nepeta paulsenii Briq., a Perennial Herb - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Breast Cancer MCF-7 Cell Spheroid Culture for Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Story of MCF-7 Breast Cancer Cell Line: 40 years of Experience in Research | Anticancer Research [ar.iiarjournals.org]
• 11. academic.oup.com [academic.oup.com]
• 12. researchgate.net [researchgate.net]
• 13. Characterization of resistant MCF-7 breast cancer cells developed by repeated cycles of photodynamic therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. HCT116 Cell Line - A Comprehensive Guide to Colorectal Cancer Research [cytion.com]
• 15. HCT-116 colorectal cancer cells secrete chemokines which induce chemoattraction and intracellular calcium mobilization in NK92 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. dovepress.com [dovepress.com]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. PharmacoDB [pharmacodb.ca]
• 20. dctd.cancer.gov [dctd.cancer.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(Bromomethyl)-2-chloro-4-methylbenzene

This guide provides essential, field-proven procedures for the safe handling and disposal of 1-(Bromomethyl)-2-chloro-4-methylbenzene (CAS No. 868860-20-2). As a potent lachrymator and corrosive compound, rigorous adherence to these protocols is critical for ensuring personnel safety and environmental compliance. The procedures outlined herein are designed for researchers, scientists, and drug development professionals who handle this and structurally similar halogenated organic compounds.

Hazard Profile & Core Disposal Principle

1-(Bromomethyl)-2-chloro-4-methylbenzene is a halogenated aromatic compound with significant hazardous properties that dictate its disposal pathway. Understanding these hazards is fundamental to appreciating the causality behind the required handling procedures.

The primary disposal principle is that this chemical must be treated as hazardous waste . Under no circumstances should it be disposed of down the drain or in general waste streams.[1][2][3] The presence of both bromine and chlorine atoms classifies it as a halogenated organic waste , which requires a specific and more robust disposal method than non-halogenated waste, typically high-temperature incineration at a licensed facility.[4][5][6][7]

Hazard Classification	Description & Implications for Handling
Skin Corrosion/Irritation (Category 1B)	Causes severe skin burns upon contact. This necessitates the use of robust chemical-resistant gloves and protective clothing to prevent exposure.[8][9][10]
Serious Eye Damage (Category 1)	Poses a high risk of causing serious, potentially irreversible eye damage.[8][9][10] Full-coverage safety goggles and a face shield are mandatory.
Lachrymator	As a substituted benzyl bromide, this compound is a potent lachrymator, causing intense eye-watering, irritation, and involuntary closure of the eyes.[11][12][13] All handling must occur within a certified chemical fume hood to prevent inhalation of vapors.
Respiratory Irritant	Vapors can cause irritation to the respiratory system.[8] The use of a chemical fume hood is the primary engineering control to mitigate this risk.
Environmental Hazard	Halogenated organic compounds can be persistent in the environment.[14] Disposal must prevent release to soil, waterways, or sewer systems.[4][9][10]

Immediate Safety & Spill Management

Rapid and correct response to spills is critical to minimizing exposure and environmental contamination. The following protocols are designed for small, manageable laboratory spills (typically <100 mL). For larger spills, evacuate the area and contact your institution's Environmental Health & Safety (EHS) department immediately.

Essential Personal Protective Equipment (PPE)

Before handling the chemical or initiating any cleanup, the following PPE is mandatory:

Protection Area	Required PPE	Rationale & Standard
Hands	Nitrile or neoprene gloves (double-gloving recommended).	Provides a barrier against a corrosive chemical.[9][15] Gloves must be inspected before use and disposed of as contaminated waste after.
Eyes/Face	Chemical safety goggles and a full-face shield.	Protects against splashes and vapors causing severe eye damage.[4][8]
Body	Chemical-resistant lab coat and closed-toe shoes.	Prevents skin contact from accidental splashes.[8][16]
Respiratory	Work conducted in a certified chemical fume hood.	Primary engineering control to prevent inhalation of irritating and lachrymatory vapors.[8]

Spill Response Workflow

The decision-making process for responding to a spill should be clear and immediate.

Caption: Decision workflow for responding to a chemical spill.

Protocol 1: Small Spill Cleanup Procedure

• Secure Area: Ensure the spill is contained within the chemical fume hood. Restrict access to the area.

• Don PPE: Wear all PPE as specified in Table 2.

• Contain Liquid: For liquid spills, create a dike around the spill using a universal absorbent material (e.g., vermiculite, sand, or commercial spill pads).

• Neutralize/Absorb: Cautiously cover the spill with an absorbent material. Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully scoop the absorbed material and any solid chemical into a designated, robust, and sealable container (e.g., a wide-mouth glass or polyethylene jar).

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone), followed by soap and water. The cleaning materials must also be disposed of as hazardous waste.

• Package & Label: Seal the waste container. Affix a "Hazardous Waste" label, clearly identifying the contents: "Spill Debris: 1-(Bromomethyl)-2-chloro-4-methylbenzene" and list all other components (absorbent, solvent).

• Report: Inform your lab supervisor and/or EHS department of the spill, even if cleaned up, to ensure proper documentation and waste pickup.

Waste Segregation & Collection: The Critical Path

Proper segregation is the most important step in the disposal process. Mixing halogenated and non-halogenated waste streams is a costly and non-compliant error. The entire commingled volume must be treated as halogenated waste, which is significantly more expensive to dispose of.[1][6]

Waste Segregation Decision Tree

Caption: Decision tree for proper chemical waste segregation.

Protocol 2: Laboratory Waste Collection

• Select Container: Use a designated, chemically compatible waste container provided by your EHS department, typically a glass or polyethylene carboy clearly marked for "Halogenated Organic Waste".[5][17] Ensure the container has a screw-top cap.

• Label Container: Affix a "Hazardous Waste" tag to the container before adding any waste.[1]

• Add Waste: Carefully transfer the waste 1-(Bromomethyl)-2-chloro-4-methylbenzene, solutions containing it, and any contaminated disposable items (e.g., pipette tips, gloves) into the container.

• Log Contents: As waste is added, meticulously log the chemical name and approximate quantity on the hazardous waste tag. This is a regulatory requirement.

• Close Container: Keep the container securely closed at all times except when actively adding waste.[1][3] This prevents the release of fugitive vapors.

• Store Safely: Store the sealed waste container in a designated satellite accumulation area, such as a secondary containment bin within or under the fume hood, away from incompatible materials.

Final Disposal and A Note on Chemical Inactivation

Chemical Inactivation Not Recommended: While chemical degradation or neutralization protocols exist for some reactive compounds, they are not recommended for 1-(Bromomethyl)-2-chloro-4-methylbenzene in a standard laboratory setting. Attempting to quench this material with nucleophiles (e.g., bases, amines) can be highly exothermic and may produce other hazardous byproducts. The safest and most compliant method is collection and professional disposal.

Final Disposal Pathway: The designated and sealed container of halogenated waste must be disposed of through your institution's EHS program or a certified hazardous waste contractor. This process ensures the waste is transported and destroyed in compliance with all local and federal regulations, such as those set by the Environmental Protection Agency (EPA).[18][19] The ultimate disposal method is typically high-temperature incineration, which ensures the complete destruction of the organic molecule and scrubbing of the resulting acid gases (HBr and HCl).[4][5]

Summary: Disposal Do's and Don'ts

DO	DON'T
DO wear all required PPE, including a face shield.[4][8]	DON'T handle this chemical outside of a fume hood.[8]
DO collect all waste in a dedicated "Halogenated Organic Waste" container.[1][5]	DON'T mix with non-halogenated waste.[6][17]
DO keep the waste container securely closed when not in use.[1][3]	DON'T pour any amount of this chemical down the drain.[2]
DO label your waste container accurately and completely.	DON'T dispose of contaminated labware (gloves, wipes) in the regular trash.
DO arrange for pickup by your certified EHS provider.	DON'T attempt to neutralize the chemical as a primary disposal method.

References

• Stability and Detectability of Lachrymators and Their Degradation Products in Evidence Samples - ResearchGate. [Link]

• Environmental Fact Sheet, Organobromine - U.S. Environmental Protection Agency (EPA). [Link]

• HAZARDOUS WASTE SEGREGATION - Bucknell University. [Link]

• Other Disposal Guidance - U.S. Environmental Protection Agency (EPA). [Link]

• Safety Data Sheet - Biosynth Carbosynth. [https://www.carbosynth.com/carbosynth/website.nsf/(w-productdisplay)/FB19053/ FILE/FB19053-MSDS.pdf)

• Organic Solvent Waste Disposal - The University of British Columbia Safety & Risk Services. [Link]

• Laboratory Hazardous Waste Management - The University of British Columbia. [Link]

• Lachrymators Examination - Centre of Forensic Sciences. [Link]

• Guidelines for Solvent Waste Recycling and Disposal - Hazardous Waste Experts. [Link]

• Exposure Assessment Tools by Chemical Classes - Other Organics - U.S. Environmental Protection Agency (EPA). [Link]

• EPA Hazardous Waste Codes - University of Maryland Environmental Safety, Sustainability and Risk. [Link]

• Lachrymators/Pepper Spray Analysis - American Society of Trace Evidence Examiners. [Link]

• Hazardous Waste Reduction - University of Washington Environmental Health and Safety. [Link]

• Hazardous Waste Disposal Guide - Dartmouth College. [Link]

• IRRITANT COMPOUNDS: MILITARY RESPIRATORY IRRITANTS. PART I. LACRIMATORS - Arhiv za higijenu rada i toksikologiju. [Link]

Sources

• 1. 7.2 Organic Solvents [ehs.cornell.edu]
• 2. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 4. echemi.com [echemi.com]
• 5. bucknell.edu [bucknell.edu]
• 6. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 7. echemi.com [echemi.com]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.com [fishersci.com]
• 11. researchgate.net [researchgate.net]
• 12. cfsdocs.blob.core.windows.net [cfsdocs.blob.core.windows.net]
• 13. mmsl.cz [mmsl.cz]
• 14. epa.gov [epa.gov]
• 15. file.bldpharm.com [file.bldpharm.com]
• 16. biosynth.com [biosynth.com]
• 17. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 18. epa.gov [epa.gov]
• 19. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]